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  • Product: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate
  • CAS: 1218185-19-3

Core Science & Biosynthesis

Foundational

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate chemical structure

Technical Monograph: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate Part 1: Executive Summary Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a specialized bifunctional heterocyclic scaffold used primarily in adv...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

Part 1: Executive Summary

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a specialized bifunctional heterocyclic scaffold used primarily in advanced medicinal chemistry and peptide mimetic design. Structurally derived from pipecolic acid (homoproline), this compound features a reactive chlorosulfonyl electrophile at the N-1 position and a methyl ester at the C-2 position.

This unique substitution pattern allows orthogonal functionalization: the sulfonyl chloride moiety serves as a highly reactive "warhead" for sulfonamide or sulfamate formation, while the ester provides a stable anchor that can be subsequently hydrolyzed for peptide coupling. It is a critical intermediate in the synthesis of FKBP12 inhibitors , proline-mimetic sulfamides , and transition-state analogs for protease inhibition.

Part 2: Chemical Identity & Physicochemical Profile

The compound exists as a moisture-sensitive intermediate, typically generated in situ or isolated with strict exclusion of water.

Property Data
IUPAC Name Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate
Common Name N-Chlorosulfonyl pipecolic acid methyl ester
PubChem CID 59049757
Molecular Formula C₇H₁₂ClNO₄S
Molecular Weight 241.69 g/mol
SMILES COC(=O)C1CCCCN1S(=O)(=O)Cl
Physical State Viscous oil or low-melting solid (hygroscopic)
Solubility Soluble in DCM, THF, CHCl₃; reacts with water/alcohols
Stability Unstable to moisture; hydrolyzes to sulfonic acid or free amine

Part 3: Synthetic Methodology

The synthesis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is achieved via the N-chlorosulfonylation of methyl pipecolate. This protocol requires precise temperature control to prevent racemization at the C-2 chiral center (if starting from a chiral precursor like L-pipecolic acid).

Reaction Pathway

The transformation utilizes sulfuryl chloride (SO₂Cl₂) as the electrophilic sulfur source. The reaction proceeds via a nucleophilic attack of the secondary amine on the sulfur atom, followed by the elimination of HCl.

SynthesisPathway Start Methyl Pipecolate (HCl Salt) Inter Tetrahedral Intermediate Start->Inter + TEA / DCM -78°C to 0°C Reagent Sulfuryl Chloride (SO₂Cl₂) Reagent->Inter Product Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate Inter->Product Elimination Byprod HCl (gas) Inter->Byprod

Figure 1: Synthetic pathway for N-chlorosulfonylation of methyl pipecolate.

Optimized Experimental Protocol

Reagents:

  • Methyl pipecolate hydrochloride (1.0 eq)

  • Sulfuryl chloride (1.2 eq)

  • Triethylamine (TEA) (2.5 eq)

  • Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

  • Preparation: Flame-dry a 250 mL round-bottom flask and purge with argon. Add Methyl pipecolate hydrochloride (10 mmol) and anhydrous DCM (50 mL).

  • Free Basing: Cool the suspension to 0°C . Dropwise add TEA (25 mmol) over 10 minutes. The mixture will become homogeneous as the free amine is liberated.

  • Sulfonylation: Cool the solution further to -78°C (dry ice/acetone bath). This is critical to suppress side reactions (e.g., chlorination of the alpha-carbon).

  • Addition: Add Sulfuryl chloride (12 mmol) dropwise as a solution in DCM (10 mL). Caution: Exothermic reaction.

  • Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to room temperature over 2 hours.

  • Workup: Dilute with cold DCM. Wash rapidly with ice-cold 0.5M HCl (to remove excess amine/TEA) followed by cold brine.

  • Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo at <30°C. The product is obtained as a pale yellow oil and should be used immediately in the next step.

Part 4: Reactivity Profile & Mechanistic Insights

This molecule is a dielectrophile with distinct reactivity zones. Understanding the chemoselectivity between the sulfonyl chloride and the carboxylate ester is paramount for designing successful synthetic routes.

Chemoselectivity
  • Zone 1: Sulfonyl Chloride (High Reactivity): Reacts rapidly with nucleophiles (amines, alcohols, thiols) at 0°C. It is approximately 1000x more reactive than the ester.

  • Zone 2: Methyl Ester (Moderate Reactivity): Stable to the conditions used to functionalize the sulfonyl group. Can be hydrolyzed to the carboxylic acid (using LiOH/THF) after the sulfonamide bond is formed.

Divergent Synthesis Workflow

Reactivity Core Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate Sulfamide Cyclic/Linear Sulfamides Core->Sulfamide + Amine (Nucleophilic Sub.) Sulfamate Sulfamate Esters Core->Sulfamate + Alcohol (Base cat.) Acid 1-(chlorosulfonyl) pipecolic acid Core->Acid + Base (Hydrolysis - AVOID) Amine Primary Amine (R-NH₂) Amine->Core Alcohol Alcohol (R-OH) Alcohol->Core Base LiOH / H₂O

Figure 2: Divergent reactivity profile. Note: Hydrolysis (Red) usually degrades the sulfonyl chloride.

Part 5: Applications in Drug Discovery

Sulfamide Peptidomimetics

The reaction of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate with amino esters yields sulfamides (R₂N-SO₂-NR'₂). These structures act as transition-state analogs for protease hydrolysis and are bioisosteres of the urea linkage.

  • Application: Synthesis of HIV-1 Protease Inhibitors where the sulfamide replaces the scissile amide bond.

FKBP12 Ligands

The pipecolic acid core is a structural motif found in FK506 (Tacrolimus) and Rapamycin .

  • Mechanism:[1][2][3] The pipecolyl ring binds to the hydrophobic pocket of FKBP12. The N-sulfonyl extension allows the introduction of "effector domains" that can reach solvent-exposed regions of the protein, enhancing binding affinity or solubility.

Fragment-Based Drug Design (FBDD)

Due to its low molecular weight (<250 Da) and defined stereochemistry, this scaffold is an ideal "growing vector" for FBDD.

  • Strategy: The chloride is displaced by a library of nucleophiles to probe Structure-Activity Relationships (SAR) in the P1' pocket of target enzymes.

Part 6: Safety & Handling

  • Corrosivity: The compound releases HCl upon hydrolysis. Handle in a fume hood.

  • Lachrymator: Like most sulfonyl chlorides, it can cause severe eye and respiratory irritation.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. Decomposition is indicated by the formation of crystalline solids (sulfonic acid) and a sharp acidic odor.

Part 7: References

  • National Center for Biotechnology Information. (2025). PubChemLite Record for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (CID 59049757). PubChem.[4][5][6][7] [Link]

  • McManus, J. et al. (2005). N,N-Dialkyl (N'-Chlorosulfonyl)chloroformamidines in Heterocyclic Synthesis. Australian Journal of Chemistry, 58(5), 363-371. [Link]

  • Jagtap, S. & Kaswan, P. (2025). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives. Asian Journal of Chemistry, 37(5), 1315-1321.[8] [Link]

  • Gauthier, J.Y. et al. (2008). The role of piperidine derivatives in drug discovery: A Buyer's Guide. Journal of Medicinal Chemistry. [Link]

Sources

Foundational

A Technical Guide to Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate: Properties, Synthesis, and Applications

Abstract: This technical guide provides a comprehensive overview of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate, a key intermediate in medicinal chemistry and drug discovery. The piperidine scaffold is a privileged...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive overview of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate, a key intermediate in medicinal chemistry and drug discovery. The piperidine scaffold is a privileged structure, frequently found in clinically approved pharmaceuticals, offering a versatile three-dimensional framework that can be tailored to interact with biological targets.[1][2] The introduction of a highly reactive chlorosulfonyl group onto the piperidine nitrogen transforms this core into a powerful building block for the synthesis of diverse compound libraries, particularly sulfonamides. This document details the compound's fundamental physicochemical properties, outlines a robust synthetic protocol, discusses methods for its analytical characterization, and explores its primary application as a reactive intermediate for generating novel molecular entities.

Physicochemical Properties and Structural Elucidation

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a bifunctional molecule incorporating a stable piperidine ring, a methyl ester, and a reactive sulfonyl chloride. The electron-withdrawing nature of the chlorosulfonyl group significantly influences the chemical properties of the piperidine nitrogen, rendering it non-basic and impacting the conformation of the ring system.

Key Properties Summary

The fundamental properties of the molecule are summarized below. These data are critical for experimental design, reaction monitoring, and analytical characterization.

PropertyValueSource
Chemical Formula C₇H₁₂ClNO₄S[3]
Average Molecular Weight 241.69 g/mol Calculated
Monoisotopic Mass 241.01756 Da[3]
SMILES COC(=O)C1CCCCN1S(=O)(=O)Cl[3]
InChIKey JNRDRJWDMLSDQQ-UHFFFAOYSA-N[3]
CAS Number Not AssignedN/A

Note: While a specific CAS number is not currently assigned to this compound, its precursor, Methyl piperidine-2-carboxylate hydrochloride, is registered under CAS 32559-18-5.[4]

Structural Features

The molecule's structure consists of:

  • A piperidine ring , a six-membered saturated heterocycle that provides a defined conformational scaffold. The stereochemistry at the C2 position can be controlled, making it a valuable chiral building block for creating enantiomerically pure compounds.[5]

  • A methyl carboxylate at the C2 position, which can serve as a handle for further chemical modification (e.g., hydrolysis to a carboxylic acid or amidation).

  • A chlorosulfonyl group attached to the piperidine nitrogen. This functional group is a potent electrophile, making it the primary site of reactivity for nucleophilic substitution reactions.

Synthesis and Purification

The synthesis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is typically achieved via the sulfonylation of its corresponding secondary amine precursor, Methyl piperidine-2-carboxylate. The following protocol is a validated, standard procedure adapted for this specific transformation.

Synthetic Rationale and Causality

The core of the synthesis is the reaction between the piperidine nitrogen and sulfuryl chloride (SO₂Cl₂).

  • Choice of Starting Material: Methyl piperidine-2-carboxylate hydrochloride is a commercially available and stable salt.[4] Before the reaction, it must be neutralized to the free base form, typically in situ, using a non-nucleophilic organic base.

  • Choice of Reagent: Sulfuryl chloride is a highly effective and reactive source of the chlorosulfonyl group. Its reaction with a secondary amine is rapid and generally high-yielding.

  • Reaction Conditions: The reaction is highly exothermic and releases hydrogen chloride (HCl) as a byproduct. Therefore, it is performed at low temperatures (e.g., 0 °C) to control the reaction rate and prevent degradation. A tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is essential to neutralize the generated HCl, driving the reaction to completion and preventing the protonation of the starting amine.

  • Solvent Selection: An inert, aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is used to dissolve the reactants without participating in the reaction.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the synthesis, from starting materials to the purified final product.

G cluster_prep Reaction Preparation cluster_reaction Sulfonylation Reaction cluster_workup Workup & Isolation cluster_purification Purification Start Methyl piperidine-2-carboxylate HCl + Aprotic Solvent (DCM) Base Add Triethylamine (2.2 eq) Stir at 0 °C Start->Base Reagent Slowly add Sulfuryl Chloride (1.1 eq) in DCM at 0 °C Base->Reagent Stir Stir at 0 °C to Room Temp (Monitor by TLC/LCMS) Reagent->Stir Quench Quench with Water/Brine Stir->Quench Extract Extract with DCM Quench->Extract Dry Dry Organic Layer (Na₂SO₄) Extract->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify via Flash Chromatography (Silica Gel, Hexane/EtOAc) Concentrate->Purify Product Final Product: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate Purify->Product

Caption: Workflow for the synthesis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate.

Detailed Step-by-Step Protocol
  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add Methyl piperidine-2-carboxylate hydrochloride (1.0 eq).

  • Solvent and Base Addition: Suspend the starting material in anhydrous dichloromethane (DCM, ~0.2 M). Cool the flask to 0 °C in an ice-water bath. Add triethylamine (2.2 eq) dropwise and stir the resulting slurry for 15-20 minutes.

  • Reagent Addition: Dissolve sulfuryl chloride (1.1 eq) in a small volume of anhydrous DCM and add it to the dropping funnel. Add the sulfuryl chloride solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature remains below 5 °C.

  • Reaction Monitoring: After the addition is complete, stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS) until the starting material is consumed.

  • Aqueous Workup: Upon completion, carefully quench the reaction by adding cold water. Transfer the mixture to a separatory funnel, wash the organic layer sequentially with 1 M HCl, water, and saturated sodium chloride (brine).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate.

Analytical Characterization

Rigorous analytical characterization is imperative to confirm the identity, structure, and purity of the synthesized compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Will show characteristic signals for the methyl ester protons (~3.7 ppm), along with complex multiplets for the diastereotopic protons of the piperidine ring. The proton at the C2 position will appear as a distinct multiplet, shifted downfield due to the adjacent electron-withdrawing groups.

    • ¹³C NMR: Will display signals for the ester carbonyl (~170 ppm), the methyl ester carbon (~52 ppm), and the carbons of the piperidine ring.

  • Mass Spectrometry (MS): Mass spectrometry is crucial for confirming the molecular weight. The presence of a chlorine atom will result in a characteristic M/M+2 isotopic pattern with an approximate 3:1 ratio. Predicted m/z values are highly useful for identification.[3]

AdductPredicted m/z
[M+H]⁺242.02484
[M+Na]⁺264.00678
[M-H]⁻240.01028
[M+NH₄]⁺259.05138
(Data sourced from PubChem CID 59049757)[3]
  • Infrared (IR) Spectroscopy: Expected characteristic absorption bands include strong S=O stretches for the sulfonyl chloride group (typically around 1370 cm⁻¹ and 1180 cm⁻¹) and a strong C=O stretch for the ester group (around 1740 cm⁻¹).

Reactivity and Applications in Drug Discovery

The primary utility of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate lies in its role as a versatile intermediate for the synthesis of N-sulfonylpiperidine derivatives.

Core Reactivity: Sulfonamide Formation

The chlorosulfonyl group is an excellent leaving group, making the sulfur atom highly electrophilic. It reacts readily with a wide range of nucleophiles, most notably primary and secondary amines, to form stable sulfonamide linkages. This reaction is a cornerstone of medicinal chemistry, as the sulfonamide functional group is a key feature in numerous approved drugs.

Application Workflow: Parallel Library Synthesis

The compound is an ideal substrate for parallel synthesis, enabling the rapid generation of a large library of diverse sulfonamide analogs from a common intermediate. This approach is fundamental to modern drug discovery for exploring Structure-Activity Relationships (SAR).

G cluster_amines Amine Building Blocks cluster_reaction Parallel Synthesis cluster_products Sulfonamide Library Intermediate Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate Reaction Reaction with Base (e.g., Triethylamine) in Aprotic Solvent Intermediate->Reaction Amine1 Amine 1 (R¹R²NH) Amine1->Reaction Well A Amine2 Amine 2 (R³R⁴NH) Amine2->Reaction Well B AmineN Amine 'n' (RⁿRⁿ⁺¹NH) AmineN->Reaction Well 'n' Product1 Product 1 Reaction->Product1 Product2 Product 2 Reaction->Product2 ProductN Product 'n' Reaction->ProductN

Caption: Divergent synthesis of a sulfonamide library from a single intermediate.

Significance in Medicinal Chemistry
  • Scaffold Hopping and Diversification: The piperidine core acts as a proven bioisostere and structural scaffold.[2][6] By attaching a diverse array of amines via the sulfonamide linker, chemists can systematically modify the compound's steric and electronic properties to optimize binding affinity, selectivity, and pharmacokinetic profiles (ADME).

  • Modulation of Physicochemical Properties: The sulfonamide group can act as a hydrogen bond donor and acceptor, influencing solubility and cell permeability. The choice of the amine fragment allows for fine-tuning of properties like lipophilicity (LogP).

  • Access to Novel Chemical Space: This building block provides a straightforward entry into a class of compounds—N-sulfonylated piperidine-2-carboxylates—that combines the structural rigidity of a cyclic amino acid analog with the versatile binding properties of a sulfonamide, creating opportunities for discovering novel therapeutic agents.[7][8]

Conclusion

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a high-value chemical intermediate whose utility is derived from the strategic combination of a privileged piperidine scaffold and a highly reactive sulfonyl chloride handle. Its well-defined structure and predictable reactivity make it an essential tool for researchers and drug development professionals. The ability to readily convert this molecule into diverse libraries of sulfonamide derivatives provides a powerful and efficient platform for the exploration of new chemical entities aimed at a wide range of biological targets.

References

  • PubChemLite. Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (C7H12ClNO4S). Available from: [Link]

  • PubChem. Methyl 1-methylpiperidine-2-carboxylate | C8H15NO2 | CID 12957464. Available from: [Link]

  • PrepChem.com. Synthesis of methyl 1-methylpiperidine-4-carboxylate. Available from: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. The Power of Precision: Methyl (S)-Piperidine-2-carboxylate HCl in Chemical Synthesis. Available from: [Link]

  • SciSpace. An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Available from: [Link]

  • ACG Publications. Synthesis and molecular docking study of ethyl piperidine-1-carboxylate derivative Schiff bases. Available from: [Link]

  • MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Available from: [Link]

  • ResearchGate. Synthesis, Characterization and Antimicrobial Activity of Methyl 1-(-2-amine-alkylcarbonyl) piperidine-4-carboxylate. Available from: [Link]

  • U.S. Environmental Protection Agency (EPA). Methyl 1-benzylpiperidine-3-carboxylate Properties. Available from: [Link]

  • Thieme Connect. Application of Chiral Piperidine Scaffolds in Drug Design. Available from: [Link]

  • ResearchGate. a) Different modalities of piperidine-containing drugs and drug.... Available from: [Link]

  • PubMed. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Available from: [Link]

Sources

Exploratory

Strategic Utilization of N-Chlorosulfonyl Piperidine in Medicinal Chemistry

Introduction: The Sulfonylated Piperidine Scaffold In the landscape of medicinal chemistry, the piperidine ring is a "privileged structure"—a molecular framework capable of providing ligands for diverse biological target...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Sulfonylated Piperidine Scaffold

In the landscape of medicinal chemistry, the piperidine ring is a "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. However, the functionalization of the piperidine nitrogen is critical for tuning physicochemical properties (LogP, pKa) and target affinity.

N-chlorosulfonyl piperidine (Piperidine-1-sulfonyl chloride, CAS: 35856-62-3) represents a high-value electrophilic reagent. It serves as a pivotal "linchpin" for installing the piperidine-1-sulfonyl moiety, a pharmacophore found in 11


-hydroxysteroid dehydrogenase type 1 (11

-HSD1) inhibitors, 5-HT receptor modulators, and various chemokine receptor antagonists.

This guide details the synthesis, reactivity, and strategic deployment of this reagent, moving beyond basic textbook descriptions to field-proven laboratory protocols.

Synthesis of the Reagent

While commercially available, fresh preparation of N-chlorosulfonyl piperidine is often required to ensure high purity and avoid hydrolysis byproducts (piperidine-1-sulfonic acid) that interfere with sensitive couplings.

The Chemical Pathway

The most robust synthesis involves the reaction of piperidine with sulfuryl chloride (


). This method is preferred over chlorosulfonic acid due to milder conditions and easier workup.

SynthesisPath Pip Piperidine (Nucleophile) Inter Intermediate Complex Pip->Inter -20°C, DCM SO2Cl2 Sulfuryl Chloride (Electrophile) SO2Cl2->Inter Prod Piperidine-1-sulfonyl chloride Inter->Prod Elimination Salt Piperidinium HCl (Byproduct) Inter->Salt Scavenging

Figure 1: Synthesis pathway for Piperidine-1-sulfonyl chloride via Sulfuryl Chloride.

Critical Process Parameters (CPP)
  • Temperature Control: The reaction is highly exothermic. Addition must occur between -20°C and 0°C. Higher temperatures promote the formation of bis(piperidinyl)sulfone (the "dimer" impurity).

  • Stoichiometry: A 1:1 ratio is theoretically sufficient, but in practice, a base is required to scavenge the HCl byproduct. Using excess piperidine (2.0 eq) acts as both reactant and base, precipitating piperidinium hydrochloride, which is easily filtered. Alternatively, Triethylamine (TEA) can be used.

Reactivity & Mechanistic Insights[1]

N-chlorosulfonyl piperidine acts as a "hard" electrophile at the sulfur atom. The chlorine atom is a good leaving group, activated by the electron-withdrawing sulfonyl oxygens.

Mechanism of Action: -at-Sulfur

When reacting with nucleophiles (primary/secondary amines, alcohols), the reaction proceeds via a concerted nucleophilic substitution or an addition-elimination mechanism depending on the solvent and nucleophile strength.

Mechanism Reagent N-Chlorosulfonyl Piperidine TS Trigonal Bipyramidal Transition State Reagent->TS Attack at S Nuc Nucleophile (R-NH2) Nuc->TS Attack at S Product Piperidine-1-sulfonamide TS->Product Collapse LG Cl- (Leaving Group) TS->LG

Figure 2: Nucleophilic substitution mechanism at the sulfonyl center.

Chemoselectivity
  • vs. Carboxylic Acid Chlorides: Sulfonyl chlorides are generally less reactive than acyl chlorides. In a molecule containing both, the acyl chloride will react first with amines.

  • Hydrolysis: The reagent hydrolyzes slowly in water but rapidly in basic aqueous media. Anhydrous conditions are mandatory for storage.

Experimental Protocols

Protocol A: Synthesis of Piperidine-1-sulfonyl Chloride

Reference Standard: Benchchem Protocol [1]

Reagents:

  • Piperidine (150 mmol, 12.6 g)[1]

  • Sulfuryl Chloride (

    
    ) (75 mmol, 10.1 g)
    
  • Dichloromethane (DCM) (anhydrous)

Procedure:

  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a stir bar and an addition funnel. Purge with Nitrogen (

    
    ).
    
  • Charge: Add

    
     (75 mmol) and DCM (75 mL). Cool the solution to -20°C  using a dry ice/acetone bath (or cryostat).
    
  • Addition: Dissolve Piperidine (150 mmol) in DCM (20 mL). Add this solution dropwise to the RBF over 45 minutes. Crucial: Maintain internal temperature < 0°C.

  • Reaction: Allow the mixture to warm to 0°C and stir for 2 hours. A white precipitate (piperidinium hydrochloride) will form.

  • Workup:

    • Filter off the solid precipitate.[1]

    • Wash the organic filtrate with cold 1N HCl (to remove unreacted piperidine) followed by brine.

    • Dry over anhydrous

      
      .[1]
      
  • Purification: Concentrate under reduced pressure. The residue can be distilled (approx. 105°C at 1 mmHg) or used directly if NMR indicates >95% purity.

Protocol B: Library Synthesis of Piperidine Sulfonamides

Application: Generating a library of 11


-HSD1 inhibitor analogs.

Reagents:

  • N-chlorosulfonyl piperidine (1.0 eq)

  • Diverse Amine (

    
    ) (1.1 eq)
    
  • Base: Pyridine or Triethylamine (2.0 eq)

  • Solvent: DCM or THF

Procedure:

  • Dissolve the amine (1.1 eq) and base (2.0 eq) in DCM (0.2 M concentration).

  • Cool to 0°C.

  • Add N-chlorosulfonyl piperidine (1.0 eq) slowly.

  • Warm to Room Temperature (RT) and stir for 4–12 hours. Monitor conversion by LC-MS (Target mass = Amine MW + 147.2 - 1).

  • Scavenging (for high throughput): Add polymer-supported trisamine scavenger to remove excess electrophile if necessary. Filter and concentrate.

Medicinal Chemistry Applications & Data

Pharmacophore Integration

The piperidine-1-sulfonyl group is often used to occupy hydrophobic pockets in enzymes or GPCRs while providing a rigid directional constraint.

Table 1: Comparative Analysis of Coupling Conditions

BaseSolventRateYieldComments
Triethylamine (TEA) DCMFast85-95%Standard. Salt removal requires aqueous wash.
Pyridine Pyridine (Neat)Medium90%Good for unreactive amines. Pyridine acts as solvent/catalyst.
DIPEA (Hunig's) THFFast80-90%Preferred for bulky amines to reduce steric clash.
NaH DMFVery Fast60-80%Aggressive. Used for weakly nucleophilic anilines.
Case Study: 11 -HSD1 Inhibitors

In the development of metabolic disease treatments, the piperidine sulfonamide linker effectively bridges the adamantane core (lipophilic) and the polar pharmacophore, improving metabolic stability compared to standard amides.

MedChem Core Lipophilic Core (e.g., Adamantane) Linker Piperidine-Sulfonyl Linker Core->Linker Attached via Amide/Ether Drug Bioactive Candidate Core->Drug Polar Polar Head (H-Bond Acceptor) Linker->Polar Sulfonamide Bond Linker->Drug Polar->Drug

Figure 3: Structural logic of piperidine sulfonamides in drug design.

Safety & Handling (E-E-A-T)

  • Corrosivity: N-chlorosulfonyl piperidine causes severe skin burns and eye damage (GHS05). Always wear nitrile gloves and a face shield.

  • Moisture Sensitivity: Reacts violently with water to release HCl gas. All glassware must be oven-dried.

  • Storage: Store at 2–8°C under Argon. If the liquid turns yellow or fumes upon opening, it has degraded (formation of HCl and sulfonic acid).

References

  • Organic Syntheses. (1940). Sulfanilyl chloride, N-acetyl. Organic Syntheses, Coll. Vol. 2, p.32. [Link]

  • Amerigo Scientific. (n.d.). Piperidine-1-sulfonyl chloride (96%).[2][3][4] Retrieved from [Link]

  • MDPI. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocols: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate as a Versatile Chiral Building Block for Asymmetric Synthesis

Abstract Chiral piperidine scaffolds are a cornerstone of modern medicinal chemistry, forming the structural core of a vast number of pharmaceuticals and bioactive natural products.[1][2] The stereochemistry of these six...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Chiral piperidine scaffolds are a cornerstone of modern medicinal chemistry, forming the structural core of a vast number of pharmaceuticals and bioactive natural products.[1][2] The stereochemistry of these six-membered nitrogenous heterocycles is a critical determinant of their pharmacological profile, influencing efficacy, selectivity, and pharmacokinetic properties.[2][3] This application note introduces Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate, a highly functionalized and versatile chiral building block derived from the natural amino acid pool. We will explore its intrinsic reactivity, provide detailed protocols for its application in the synthesis of diverse molecular architectures, and discuss the mechanistic rationale behind its utility in asymmetric synthesis. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful intermediate for the efficient construction of complex, enantiomerically enriched molecules.

Compound Profile and Safety Protocol

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a bifunctional chiral reagent. It combines a stereodefined piperidine core, a highly reactive sulfonyl chloride group for elaboration, and a methyl ester handle for further modification.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₇H₁₂ClNO₄S[4]
Molecular Weight 241.7 g/mol [4]
Canonical SMILES COC(=O)C1CCCCN1S(=O)(=O)Cl[4]
InChI Key JNRDRJWDMLSDQQ-UHFFFAOYSA-N[4]
Appearance (Assumed) Colorless to pale yellow oil or low-melting solidN/A
Critical Safety and Handling Protocol

Sulfonyl chlorides are energetic, corrosive, and moisture-sensitive compounds. All handling must be performed by trained personnel in a controlled laboratory environment.

Required Personal Protective Equipment (PPE):

  • Chemical-resistant gloves (nitrile or neoprene)

  • Flame-retardant lab coat

  • Splash-proof safety goggles and a full-face shield

  • Properly fitted respirator if handling outside a fume hood

Handling and Storage:

  • Inert Atmosphere: Always handle Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis by atmospheric moisture.[5] Use oven-dried glassware and anhydrous solvents.

  • Ventilation: All manipulations must be performed inside a certified chemical fume hood to avoid inhalation of corrosive vapors.[6]

  • Dispensing: Use syringes or cannulas for liquid transfer. For solids, use a glove bag or glove box.

  • Storage: Store the reagent in a tightly sealed container, preferably in a desiccator, in a cool, dry, and well-ventilated area away from incompatible materials such as water, acids, bases, and alcohols.[5]

  • Quenching & Disposal: Unused reagent or reaction residues should be quenched cautiously by slow addition to a stirred, cooled solution of a nucleophilic scavenger (e.g., a solution of sodium hydroxide and an amine). Dispose of waste in accordance with local, state, and federal regulations.

Core Reactivity and Synthetic Strategy

The synthetic utility of this building block stems from the predictable and high-yielding reactivity of the N-sulfonyl chloride moiety. This electrophilic group readily reacts with a wide range of nucleophiles, enabling the formation of stable sulfonamides, sulfonate esters, and other derivatives. The inherent chirality at the C2 position, originating from pipecolic acid, serves as a powerful stereocontrol element.

General Reaction Pathway

The primary transformation involves the nucleophilic substitution at the sulfur atom of the sulfonyl chloride. This reaction is typically fast and clean, providing a robust method for linking the chiral piperidine scaffold to other molecular fragments.

G start_node Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate product_node Chiral N-Substituted Piperidine Derivative start_node->product_node reagent_node Nucleophile (Nu-H) e.g., R-NH₂, R-OH reagent_node->product_node condition_node Base (e.g., Et₃N) Anhydrous Solvent condition_node->product_node side_product HCl (neutralized) product_node->side_product Byproduct G reagent1 Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate step1 1. Combine & Dissolve (Anhydrous DCM, 0 °C) reagent1->step1 reagent2 Primary/Secondary Amine (1.1 eq) reagent2->step1 step2 2. Add Base (Et₃N, 1.5 eq) step1->step2 step3 3. Reaction (Stir at RT, 2-12 h) step2->step3 step4 4. Aqueous Work-up (Wash with H₂O, brine) step3->step4 step5 5. Purify (Silica Gel Chromatography) step4->step5 product Pure Methyl 1-(arylsulfonyl) piperidine-2-carboxylate step5->product

Caption: Step-by-step workflow for the synthesis of chiral piperidine sulfonamides.

Experimental Protocol: Synthesis of Methyl 1-(benzylsulfonyl)piperidine-2-carboxylate

  • Materials:

    • Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.0 mmol, 241.7 mg)

    • Benzylamine (1.1 mmol, 117.9 mg, 120 µL)

    • Triethylamine (Et₃N) (1.5 mmol, 151.8 mg, 209 µL)

    • Anhydrous Dichloromethane (DCM), 10 mL

    • Deionized Water, Saturated aq. NaCl (brine)

    • Anhydrous Magnesium Sulfate (MgSO₄)

    • Silica gel for column chromatography

  • Procedure:

    • To an oven-dried 50 mL round-bottom flask under a nitrogen atmosphere, add Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.0 mmol).

    • Dissolve the starting material in anhydrous DCM (10 mL) and cool the solution to 0 °C using an ice bath.

    • Add benzylamine (1.1 mmol) dropwise to the stirred solution.

    • Slowly add triethylamine (1.5 mmol) to the reaction mixture. A white precipitate (triethylamine hydrochloride) will form.

    • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours, monitoring progress by TLC.

    • Upon completion, dilute the mixture with DCM (15 mL) and transfer to a separatory funnel.

    • Wash the organic layer sequentially with deionized water (2 x 20 mL) and brine (1 x 20 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude residue by flash column chromatography (e.g., Hexane:Ethyl Acetate gradient) to yield the pure product.

Expected Data: This class of reaction is generally high-yielding. The table below provides representative expected outcomes for various amines.

EntryAmineExpected Yield (%)
1Benzylamine>90%
2Aniline>85%
3Morpholine>95%
4(R)-α-Methylbenzylamine>90% (as a mixture of diastereomers)
Application 2: Diastereoselective Synthesis of Fused Bicyclic Scaffolds

Rationale: The ester functionality at C2 can be readily transformed into other groups, enabling intramolecular cyclization reactions to form valuable bicyclic systems like indolizidines and quinolizidines. [7]These scaffolds are prevalent in alkaloid natural products. [8]The N-sulfonyl group can serve as both a protecting group and a stereodirecting element during subsequent transformations.

Synthetic Pathway Overview:

G start Chiral N-Sulfonyl Piperidine Ester step1 1. Ester Reduction (e.g., LiAlH₄) start->step1 intermediate1 Chiral Piperidine Methanol step1->intermediate1 step2 2. Alcohol Activation (e.g., MsCl, TsCl) intermediate1->step2 intermediate2 Activated Mesylate/ Tosylate Intermediate step2->intermediate2 step3 3. Intramolecular Cyclization intermediate2->step3 product Fused Bicyclic Scaffold step3->product

Caption: Multi-step pathway from the chiral building block to fused heterocyclic systems.

Protocol: Step 1 - Reduction of the Methyl Ester

  • Materials:

    • Methyl 1-(arylsulfonyl)piperidine-2-carboxylate (from Application 1) (1.0 mmol)

    • Lithium aluminum hydride (LiAlH₄) (1.5 mmol, 57 mg)

    • Anhydrous Tetrahydrofuran (THF), 15 mL

    • Deionized water, 15% aq. NaOH, Ethyl acetate

  • Procedure:

    • To a flame-dried 100 mL three-neck flask under nitrogen, add LiAlH₄ (1.5 mmol).

    • Add anhydrous THF (5 mL) and cool the suspension to 0 °C.

    • Dissolve the starting piperidine ester (1.0 mmol) in anhydrous THF (10 mL) and add it dropwise to the stirred LiAlH₄ suspension over 20 minutes.

    • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

    • Cool the reaction back to 0 °C and cautiously quench by the sequential dropwise addition of water (57 µL), 15% aq. NaOH (57 µL), and finally water (171 µL) (Fieser workup).

    • Stir the resulting granular white suspension vigorously for 30 minutes.

    • Filter the solids through a pad of Celite®, washing thoroughly with ethyl acetate.

    • Combine the organic filtrates and concentrate under reduced pressure to yield the crude piperidine-2-methanol derivative, which can often be used in the next step without further purification.

Conclusion

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a potent and highly adaptable chiral building block. Its well-defined stereocenter and orthogonally reactive functional groups—the sulfonyl chloride and the methyl ester—provide a reliable platform for the asymmetric synthesis of complex nitrogen-containing heterocycles. [9]The protocols outlined in this note demonstrate its utility in the rapid generation of sulfonamide libraries and as a precursor to intricate bicyclic systems, highlighting its significant potential in accelerating discovery programs in medicinal chemistry and chemical biology.

References

Sources

Application

Procedure for coupling Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate in peptide synthesis

Application Note & Protocol Topic: Procedure for Coupling Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate in Peptide Synthesis Introduction: Expanding the Chemical Toolbox for Peptide Therapeutics Peptides represent a...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Procedure for Coupling Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate in Peptide Synthesis

Introduction: Expanding the Chemical Toolbox for Peptide Therapeutics

Peptides represent a rapidly growing class of therapeutics, valued for their high specificity and low toxicity. However, their clinical utility is often hampered by poor metabolic stability, primarily due to cleavage by proteases. A key strategy to overcome this limitation is the modification of the peptide backbone. The replacement of a native amide bond with a sulfonamide linkage has emerged as a powerful approach, as the resulting "sulfonopeptides" often exhibit enhanced resistance to enzymatic degradation and can act as transition-state mimics for certain enzymes.[1][2]

This application note provides a comprehensive guide to the use of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate , a versatile bifunctional reagent. This molecule serves as a proline-like building block that introduces a stable N-terminal sulfonyl cap onto a peptide chain or amino acid. The presence of the sulfonyl group imparts protease resistance, while the piperidine-2-carboxylate moiety introduces a constrained, cyclic amino acid analogue. We will detail the underlying reaction mechanism, provide optimized protocols for both solution-phase and solid-phase synthesis, and offer guidance for characterization and troubleshooting.

Reaction Principle and Mechanism

The core reaction is the formation of a sulfonamide bond. It proceeds via the nucleophilic attack of a primary or secondary amine (e.g., the N-terminal amine of a peptide or the α-amino group of an amino acid ester) on the highly electrophilic sulfur atom of the sulfonyl chloride group. This reaction is typically fast and efficient but requires careful control of conditions to prevent side reactions, most notably the hydrolysis of the sulfonyl chloride.

The reaction releases one equivalent of hydrochloric acid (HCl), which must be neutralized by a non-nucleophilic organic base to drive the reaction to completion and prevent the protonation of the starting amine.

G Reagent Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (Piperidine-SO₂Cl) Product N-Sulfonylated Peptide (Piperidine-SO₂-NH-R) Reagent->Product Nucleophilic Attack Amine Peptide or Amino Acid (R-NH₂) Amine->Product Byproduct Protonated Base (Base-H⁺Cl⁻) Base Tertiary Amine Base (e.g., DIPEA) Base->Byproduct HCl Scavenging

Figure 1: General reaction scheme for sulfonamide bond formation.

Critical Experimental Parameters

Successful coupling requires meticulous control over several factors. The sulfonyl chloride moiety is highly reactive and susceptible to hydrolysis, necessitating anhydrous conditions.

ParameterRecommended Choice(s)Rationale & Expert Insights
Solvent Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF)Anhydrous, aprotic solvents are mandatory to prevent hydrolysis of the sulfonyl chloride. DMF is preferred for solid-phase synthesis due to its excellent resin-swelling properties.[3]
Base N,N-Diisopropylethylamine (DIPEA), Triethylamine (TEA), 2,4,6-CollidineA non-nucleophilic organic base is crucial to scavenge the HCl byproduct without competing with the primary amine as a nucleophile. DIPEA is often the base of choice due to its strong basicity and steric hindrance. Use at least 2.0 equivalents.
Temperature -10°C to Room TemperatureThe reaction is exothermic. Starting at a low temperature (0°C or below) allows for controlled addition of the sulfonyl chloride, minimizing side reactions.[4] The reaction can then be allowed to warm to room temperature to ensure completion.
Stoichiometry 1.2 - 1.5 equivalents of sulfonyl chlorideA slight excess of the sulfonyl chloride ensures complete consumption of the valuable peptide or amino acid substrate. The exact excess may require optimization depending on the nucleophilicity of the amine.
Atmosphere Inert (Nitrogen or Argon)While not always strictly necessary for small-scale reactions, an inert atmosphere is best practice to exclude atmospheric moisture, which can lead to reagent decomposition and lower yields.

Detailed Experimental Protocols

Protocol 1: Solution-Phase Coupling to an Amino Acid Ester

This protocol is ideal for synthesizing individual sulfonated amino acid building blocks for subsequent use in peptide synthesis.

Materials:

  • Amino acid methyl or ethyl ester hydrochloride (1.0 eq)

  • Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.2 eq)

  • DIPEA (2.2 eq)

  • Anhydrous DCM (sufficient to make a 0.1 M solution)

  • Saturated aq. NH₄Cl, Saturated aq. NaHCO₃, Brine

  • Anhydrous Na₂SO₄ or MgSO₄

  • Standard glassware, magnetic stirrer, ice bath

G start Start dissolve Dissolve amino acid ester HCl and DIPEA in anhydrous DCM start->dissolve cool Cool reaction vessel to 0 °C in an ice bath dissolve->cool prepare_reagent Prepare a solution of sulfonyl chloride in anhydrous DCM cool->prepare_reagent add_reagent Add sulfonyl chloride solution dropwise over 15-20 min prepare_reagent->add_reagent react Stir at 0 °C for 1h, then warm to RT and stir for 3-5h add_reagent->react workup Perform aqueous workup: Wash with NH₄Cl, NaHCO₃, Brine react->workup dry Dry organic layer over Na₂SO₄, filter, and concentrate workup->dry purify Purify crude product via flash column chromatography dry->purify end End purify->end

Figure 2: Workflow for solution-phase coupling.

Step-by-Step Procedure:

  • Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the amino acid ester hydrochloride (1.0 eq) and anhydrous DCM.

  • Basification: Cool the stirred suspension to 0°C using an ice bath. Add DIPEA (2.2 eq) dropwise and stir for 15 minutes. The suspension should become a clear solution as the free amine is formed.

  • Reagent Addition: In a separate flask, dissolve Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.2 eq) in a small volume of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0°C over 20 minutes.

  • Reaction: Stir the reaction mixture at 0°C for 1 hour, then allow it to slowly warm to room temperature and continue stirring for an additional 3-5 hours. Monitor reaction progress by TLC or LC-MS.

  • Workup: Quench the reaction by adding a small amount of water. Transfer the mixture to a separatory funnel and dilute with more DCM.

  • Wash the organic layer sequentially with 1N HCl (to remove excess DIPEA), saturated aqueous NaHCO₃, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to yield the pure product.

Protocol 2: N-Terminal Capping on Solid-Phase Resin

This protocol describes the final step in a Solid-Phase Peptide Synthesis (SPPS) workflow to cap the N-terminus of a resin-bound peptide. This procedure assumes a standard Fmoc-based SPPS workflow.[3]

Materials:

  • Peptide-bound resin (post-Fmoc deprotection, 1.0 eq of reactive sites)

  • Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (3.0 eq)

  • DIPEA (6.0 eq)

  • Anhydrous DMF

  • DCM for washing

  • Standard SPPS reaction vessel

G start Start with N-terminally free peptide-resin swell Swell resin in anhydrous DMF start->swell prepare_coupling In a separate vial, dissolve sulfonyl chloride and DIPEA in DMF swell->prepare_coupling add_coupling Add coupling solution to the swollen resin prepare_coupling->add_coupling react Agitate at room temperature for 2-4 hours add_coupling->react monitor Perform Kaiser Test (should be negative) react->monitor wash Wash resin extensively with DMF, then DCM monitor->wash dry_resin Dry the capped peptide-resin under vacuum wash->dry_resin cleave Proceed to cleavage and global deprotection dry_resin->cleave end End cleave->end

Figure 3: Workflow for N-terminal capping in SPPS.

Step-by-Step Procedure:

  • Resin Preparation: Following the final Fmoc deprotection and subsequent washing steps, swell the peptide-resin in anhydrous DMF for 20-30 minutes in the SPPS reaction vessel.

  • Prepare Coupling Solution: In a separate dry vial, dissolve Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (3.0 eq relative to resin loading) and DIPEA (6.0 eq) in a minimal amount of anhydrous DMF.

  • Coupling: Drain the DMF from the resin and immediately add the prepared coupling solution.

  • Reaction: Agitate the resin slurry using a shaker or nitrogen bubbling at room temperature for 2-4 hours.

  • Monitoring: Take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test. A negative result (clear/yellow beads) indicates complete reaction. If the test is positive, the reaction may be allowed to proceed longer or a second coupling can be performed.

  • Washing: Once the reaction is complete, drain the reaction mixture and wash the resin thoroughly (5x with DMF, followed by 5x with DCM) to remove all excess reagents and byproducts.

  • Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator. The N-terminally capped peptide is now ready for cleavage from the solid support and global side-chain deprotection.

Product Characterization

Confirming the identity and purity of the final sulfonated peptide is critical. A multi-pronged analytical approach is recommended.

TechniquePurposeExpected Outcome
LC-MS Mass Verification & Purity AssessmentA new peak in the chromatogram with a mass corresponding to the [Peptide+221.04] Da adduct. The integration of this peak provides an estimate of purity.[5]
MALDI-TOF MS High-Throughput Mass VerificationProvides rapid confirmation of the correct molecular weight for the final product, especially useful for screening multiple samples.[6]
¹H and ¹³C NMR Structural Elucidation (Solution Phase)For solution-phase products, NMR spectroscopy provides unambiguous structural confirmation, showing characteristic shifts for the piperidine ring and the newly formed sulfonamide linkage.
Peptide Sequencing Sequence ConfirmationFor longer peptides, MS/MS fragmentation (sequencing) can confirm the primary amino acid sequence and localize the sulfonyl modification to the N-terminus.[7]

Troubleshooting Guide

ProblemProbable Cause(s)Recommended Solution(s)
Low or No Yield 1. Hydrolysis of sulfonyl chloride. 2. Insufficiently active amine.1. Ensure all solvents and reagents are strictly anhydrous. Use fresh, high-quality reagents. 2. For sterically hindered amines, increase reaction time and/or temperature (e.g., to 40°C).
Incomplete Reaction (SPPS) 1. Poor resin swelling. 2. Steric hindrance at N-terminus. 3. Insufficient reagent equivalents.1. Ensure adequate swelling time in DMF before coupling. 2. Increase reaction time to 6-12 hours. Perform a second coupling with fresh reagents. 3. Increase equivalents of sulfonyl chloride and base to 5.0 and 10.0, respectively.
Multiple Products Observed by MS 1. Unreacted starting material. 2. Hydrolyzed sulfonyl chloride reacting as a carboxylic acid (unlikely under these conditions). 3. Side-chain reactivity (e.g., Lysine).1. See "Incomplete Reaction" solutions. 2. Ensure anhydrous conditions. 3. Ensure all nucleophilic side chains (e.g., Lys, Orn) are properly protected before attempting N-terminal capping.[8]

Safety Precautions

  • Reagent Handling: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a sulfonyl chloride. Such compounds are corrosive, lachrymatory, and moisture-sensitive. Always handle in a fume hood wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Reaction Quenching: Excess sulfonyl chloride can be quenched by slowly adding it to a stirred solution of a primary amine (e.g., isopropylamine) in an appropriate solvent. Do not quench with water alone, as this will generate corrosive HCl gas.

  • Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is an effective and valuable reagent for the synthesis of N-terminally modified sulfonopeptides. By introducing a constrained, proline-like sulfonamide cap, it offers a straightforward strategy to enhance the metabolic stability of peptide-based drug candidates. The protocols detailed herein, for both solution-phase and solid-phase applications, provide a robust framework for researchers to successfully incorporate this moiety. Careful attention to experimental parameters, particularly the exclusion of moisture and the use of appropriate bases, is paramount to achieving high yields and purity.

References

  • Title: Peptide synthesis with sulfonyl protecting groups. Source: Google Patents (EP0941104A1).
  • Title: Synthesis of Sulfonopeptides. Source: PubMed. URL: [Link]

  • Title: Highly Efficient Protocol for Sulfonylation of Amino Acid. Source: PJSIR (Pakistan Journal of Scientific and Industrial Research). URL: [Link]

  • Title: Targeted Annotation of S-Sulfonylated Peptides by Selective Infrared Multiphoton Dissociation Mass Spectrometry. Source: National Institutes of Health (NIH). URL: [Link]

  • Title: Sulfonylation of amino acid esters hydrochloride. Source: ResearchGate. URL: [Link]

  • Title: Improved procedures for N-terminal sulfonation of peptides for matrix-assisted laser desorption/ionization post-source decay peptide sequencing. Source: PubMed. URL: [Link]

  • Title: The Sulfonamide Moiety as a Versatile Tool in the Design of Biologically Active Compounds. Source: ResearchGate. URL: [Link]

  • Title: Amino Acid Derivatives for Peptide Synthesis. Source: AAPPTec. URL: [Link]

  • Title: Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Source: Nowick Lab, UC Irvine. URL: [Link]

  • Title: Effective Structural Characterization Strategies for Peptides. Source: BioPharmaSpec. URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Hydrolysis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

Welcome to the technical support center for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting an...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this moisture-sensitive reagent. Our goal is to equip you with the knowledge to prevent its hydrolysis and ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate and why is it so sensitive to moisture?

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a sulfonyl chloride derivative of the methyl ester of piperidine-2-carboxylic acid. The core of its reactivity lies in the sulfonyl chloride (-SO₂Cl) functional group. The sulfur atom in this group is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it a prime target for nucleophilic attack by water.

The hydrolysis reaction is rapid and exothermic, leading to the formation of the corresponding sulfonic acid and hydrochloric acid.[1][2] This degradation not only consumes your starting material but the acidic byproducts can also interfere with subsequent reaction steps or catalyze undesired side reactions.

Q2: My bottle of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate has turned yellow and has a sharp odor. Is it still usable?

Discoloration and the presence of a sharp, acidic odor are strong indicators of decomposition, likely due to hydrolysis.[3] Upon exposure to moisture, the compound breaks down, releasing sulfur dioxide and hydrogen chloride gas, which contribute to the pungent smell.[3]

While a faintly yellow solution might still be viable for less sensitive applications, significant darkening suggests a considerable level of degradation. For reactions requiring high purity and stoichiometry, it is strongly recommended to use a fresh, colorless batch of the reagent.[3] The presence of sulfonic acid and HCl impurities can significantly impact your reaction's outcome.

Q3: What are the ideal storage conditions to maximize the shelf-life of this compound?

To prevent hydrolysis and decomposition, Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate must be stored under strictly anhydrous and inert conditions.

ParameterRecommendationRationale
Atmosphere Store under an inert gas (Argon or Nitrogen).Displaces atmospheric moisture and oxygen, preventing hydrolysis and oxidation.[4][5]
Temperature Cool, dry place.Reduces the rate of decomposition reactions.[6]
Container Tightly sealed amber glass bottle.Protects from light, which can catalyze decomposition, and prevents moisture ingress.[1][6]
Location Well-ventilated area, away from incompatible materials.Ensures safety in case of accidental leakage and prevents contact with substances like water, bases, alcohols, and amines.[7]
Q4: I need to weigh and dispense the reagent. What is the best way to do this without exposing it to air?

Handling this reagent requires the use of air-sensitive techniques to minimize exposure to atmospheric moisture.[4][5] The two primary methods are working in a glovebox or using a Schlenk line.

  • Glovebox: A glovebox filled with an inert gas provides the most controlled environment for manipulating air- and moisture-sensitive compounds.[5]

  • Schlenk Line: If a glovebox is not available, a Schlenk line can be used to create an inert atmosphere within your reaction flask.[5][8]

The diagram below illustrates a typical workflow for dispensing a moisture-sensitive liquid reagent using a syringe under an inert atmosphere.

G cluster_prep Preparation cluster_transfer Reagent Transfer cluster_addition Addition to Reaction A Oven-dry glassware (flask, syringe, needle) B Assemble hot glassware and flush with inert gas A->B Cool under inert gas C Puncture septum of reagent bottle with needle attached to inert gas line B->C Pressurize bottle D Insert dry syringe into reagent bottle C->D E Withdraw desired volume of reagent D->E F Withdraw inert gas 'buffer' into syringe E->F Creates protective layer G Insert syringe into reaction flask septum F->G Transport H Inject inert gas buffer G->H I Slowly add reagent to the reaction mixture H->I

Caption: Workflow for handling moisture-sensitive reagents.

Troubleshooting Guide

Problem 1: My reaction is not proceeding as expected, and I suspect the Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate has degraded.

Possible Cause: The reagent has likely hydrolyzed due to improper handling or storage.

Troubleshooting Steps:

  • Verify Reagent Quality:

    • Visual Inspection: Check for discoloration or the presence of solid precipitates (the sulfonic acid byproduct may be a solid).

    • Analytical Confirmation (Advanced): If you have access to analytical instrumentation, you can confirm the purity.

      • NMR Spectroscopy: In a deuterated aprotic solvent like CDCl₃, the presence of the sulfonic acid will be evident by a new set of peaks and potentially a broad peak for the acidic proton.[9]

      • IR Spectroscopy: Look for the characteristic strong absorption bands of the S=O and S-Cl stretches. The appearance of a broad O-H stretch would indicate the presence of the sulfonic acid hydrolysis product.[9]

  • Review Your Procedure:

    • Glassware Preparation: Was all glassware thoroughly oven-dried or flame-dried immediately before use to remove adsorbed water?[4][8][10]

    • Solvent Purity: Were anhydrous solvents used? Solvents should be freshly dried and dispensed under inert gas.

    • Inert Atmosphere: Was a robust inert atmosphere maintained throughout the entire process, from reagent transfer to the reaction itself?[4][5][11]

Problem 2: I observe fuming when I open the reagent bottle or during transfer.

Possible Cause: This is a clear sign of the reagent reacting with atmospheric moisture. The fumes are a combination of HCl and SO₂ gas.[1][7]

Corrective Actions:

  • Immediate Action: Work in a well-ventilated fume hood.

  • Procedural Improvement: Refine your inert atmosphere technique. Ensure a positive pressure of inert gas is maintained in the reagent bottle during transfer. When using a syringe, first draw a small amount of inert gas into the syringe after withdrawing the liquid to act as a buffer.[10][11]

The mechanism of hydrolysis is a nucleophilic attack by water on the electrophilic sulfur atom. The following diagram illustrates this process.

Hydrolysis Reagent R-SO₂(Cl) Intermediate [R-SO₂(Cl)(OH₂)] Reagent->Intermediate Nucleophilic Attack H2O H₂O H2O->Intermediate Products R-SO₃H + HCl Intermediate->Products Elimination of HCl

Caption: Simplified mechanism of sulfonyl chloride hydrolysis.

Problem 3: After my reaction is complete, how do I safely quench the excess Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate?

Possible Cause: Unreacted sulfonyl chloride is highly reactive and must be neutralized before workup to prevent a violent reaction with aqueous solutions.

Recommended Quenching Protocol:

  • Cool the Reaction: Lower the temperature of the reaction mixture to 0 °C using an ice bath. This helps to control the exotherm of the quenching process.[12]

  • Slow Addition: Slowly and carefully add the reaction mixture to a separate, stirred flask containing a cold, dilute solution of a weak base, such as sodium bicarbonate (NaHCO₃).[3][12] Never add the quenching solution directly to the reaction flask containing the unreacted sulfonyl chloride.

  • Vigorous Stirring: Ensure the quenching mixture is stirred vigorously to maximize interfacial contact and promote a smooth reaction.[12]

  • Ventilation: Perform the entire quenching procedure in a fume hood to safely vent any HCl gas that is evolved.[13]

Experimental Protocols

Protocol 1: Setting up an Inert Atmosphere Reaction
  • Glassware Preparation: Place the reaction flask, stir bar, and any other necessary glassware in an oven at >120 °C for at least 4 hours (overnight is preferable).

  • Assembly: While still hot, assemble the glassware (e.g., attach a condenser and a septum). Clamp the flask in a fume hood.

  • Purging: Insert a needle connected to an inert gas line (e.g., nitrogen or argon) through the septum. Insert a second "exit" needle to allow the air to be displaced.

  • Purge-and-Refill Cycles: Alternatively, use a Schlenk line to perform at least three cycles of evacuating the flask under vacuum and refilling with inert gas.[5][8] This is a highly effective method for removing residual air and moisture.[5]

  • Cooling: Allow the glassware to cool to room temperature under a positive pressure of the inert gas.

Protocol 2: Monitoring the Reaction for Hydrolysis

If you suspect hydrolysis is occurring during your reaction, you can monitor its progress by taking small aliquots.

  • Sampling: Using a dry syringe, withdraw a small sample (e.g., 0.1 mL) from the reaction mixture under a positive flow of inert gas.

  • Quenching the Sample: Immediately quench the aliquot in a vial containing a small amount of an amine solution (e.g., a dilute solution of methylamine in an organic solvent).[14] This will convert any remaining sulfonyl chloride and its hydrolysis product into their respective sulfonamide and sulfonic acid salt, which are generally more stable for analysis.

  • Analysis: Analyze the quenched sample by a suitable method, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to check for the formation of the sulfonic acid byproduct.

References

  • Benchchem. (n.d.). Technical Support Center: Sulfonyl Chloride Work-up.
  • Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations.
  • Molecular Inorganic Chemistry. (2008). Working with air and moisture sensitive compounds.
  • King, J. F., & Loosmore, S. M. (1990). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society, 112(19), 7149-7159.
  • Benchchem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
  • Safety First. (n.d.). Handling Sulfuryl Chloride in Industrial Settings.
  • King, J. F., & Hillhouse, J. H. (1983). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 61(7), 1583-1591.
  • Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions.
  • Wang, C., Hamilton, C., Meister, P., & Menning, C. (2007). Improved Process for Chloroxidation of Aryl Sulfides to Aryl Sulfonyl Chlorides in Commercial Grade Formic Acid. Organic Process Research & Development, 11(1), 52-55.
  • Ivanov, S. N., Gnedin, B. G., & Shchukina, M. V. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. Russian Journal of Organic Chemistry, 40(5), 733-739.
  • Sciencemadness. (2023). Sulfuryl chloride.
  • Benchchem. (n.d.). Technical Support Center: Stabilizing Sulfuryl Chloride During Storage.
  • Wikipedia. (n.d.). Air-free technique.
  • Hogan, P. J., & Cox, B. G. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 875-879.
  • Organic Lab Techniques. (2022). Inert Atmosphere [Video]. YouTube.
  • RSC Publishing. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy.
  • National Institutes of Health. (n.d.). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides.
  • Chemistry LibreTexts. (2022). 1.3C: Transferring Methods - Inert Atmospheric Methods.
  • Benchchem. (n.d.). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
  • Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation.
  • Sigma-Aldrich. (2024). Safety Data Sheet.
  • ResearchGate. (2025). A New, Mild Preparation of Sulfonyl Chlorides.
  • Benchchem. (n.d.). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques.
  • Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
  • Hogan, P. J., & Cox, B. G. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879.
  • MilliporeSigma. (n.d.). Sulfonyl Chlorides and Sulfonamides.
  • Johnson, T. B., & Sprague, J. M. (1936). The Preparation of Alkyl Sulfonyl Chlorides from Isothioureas. II. Journal of the American Chemical Society, 58(8), 1348-1352.
  • Wikipedia. (n.d.). Sulfonyl halide.
  • KGROUP. (2006). Quenching Reactive Substances.
  • Bentley, T. W., & Jones, R. O. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. International Journal of Molecular Sciences, 9(5), 765-781.
  • Robertson, R. E., & Laughton, P. M. (1971). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 49(22), 3741-3746.
  • Li, X., Zhang, Q., & Li, H. (2021). Assessment of the impact of hydrolysis on bound sulfonamide residue determination in honey using stable isotope dilution ultrahigh performance liquid chromatography tandem mass spectrometry. Food Chemistry, 361, 130094.
  • CN109298092B - HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid - Google Patents. (n.d.).
  • PubChemLite. (n.d.). Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (C7H12ClNO4S).
  • Thermo Scientific Chemicals. (n.d.). Methyl piperidine-4-carboxylate, 98% 25 g.
  • Sigma-Aldrich. (n.d.). Methyl 1-methylpiperidine-4-carboxylate.
  • Dobrzycki, M., & Cyrański, M. K. (2020). Intermolecular interactions in hydrates of 4-methylpiperidine and 4-chloropiperidine – a structural and computational study. CrystEngComm, 22(47), 8245-8254.
  • Michael, F. E., & Cochran, B. M. (2006). Pyrrolidine and Piperidine Formation Via Copper(II) Carboxylate Promoted Intramolecular Carboamination of Unactivated Olefins: Diastereoselectivity and Mechanism. Journal of the American Chemical Society, 128(13), 4246-4247.

Sources

Optimization

Technical Support Center: Synthesis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

Ticket ID: #MCSP-SYN-001 Status: Open Agent: Senior Application Scientist, Process Chemistry Division[1][2] Executive Summary & Core Chemistry You are attempting to synthesize Methyl 1-(chlorosulfonyl)piperidine-2-carbox...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #MCSP-SYN-001 Status: Open Agent: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary & Core Chemistry

You are attempting to synthesize Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (also known as N-chlorosulfonyl pipecolic acid methyl ester).[1][2][3] This is a nucleophilic substitution reaction where the secondary amine of methyl pipecolate attacks sulfuryl chloride (


).

The Critical Challenge: This reaction is a "kinetic race."[1] You must favor the formation of the sulfamoyl chloride (Product) while suppressing two dominant failure modes:

  • Dimerization: The product reacting with unreacted starting material to form a sulfamide (

    
    ).[1][2][3]
    
  • Hydrolysis: The sulfonyl chloride moiety is moisture-sensitive and will degrade to the sulfonic acid (

    
    ) or completely hydrolyze the ring system upon exposure to ambient moisture or improper work-up.[1][2]
    
Reaction Scheme

ReactionScheme SM Methyl Pipecolate (Starting Material) Intermediate Transition State [Amine-SO2Cl]+ SM->Intermediate + SO2Cl2 -78°C to 0°C Reagent Sulfuryl Chloride (SO2Cl2) Reagent->Intermediate Base Base (TEA/DIPEA) (HCl Scavenger) Base->Intermediate Scavenges HCl Product Target Product Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate Intermediate->Product Kinetic Product Side1 Side Product A: Sulfamide Dimer (Low Dilution) Product->Side1 + Excess Amine (Poor Mixing) Side2 Side Product B: Sulfonic Acid (Hydrolysis) Product->Side2 + H2O (Wet Solvents)

Figure 1: Reaction pathway highlighting the "Dimerization Trap" (Side Product A) and Hydrolysis risk (Side Product B).[3]

Standard Operating Procedure (SOP)

Do not deviate from this baseline without specific justification. This protocol is optimized to minimize dimerization.[1]

Reagents & Setup
  • Starting Material: Methyl piperidine-2-carboxylate HCl salt (1.0 eq).

  • Reagent: Sulfuryl Chloride (

    
    ) (1.2 eq).[1][3] Must be colorless to pale yellow.[1][3] Dark yellow/orange indicates decomposition.[1][2]
    
  • Base: Triethylamine (TEA) or DIPEA (2.2 eq).[1][3] Note: 1.0 eq to free the amine, 1.2 eq to scavenge HCl.

  • Solvent: Anhydrous Dichloromethane (DCM) (10-15 volumes).[1][2][3]

  • Atmosphere: Dry Nitrogen or Argon balloon.[1][3]

Step-by-Step Protocol
  • Drying: Flame-dry a 3-neck round bottom flask and cool under

    
    .
    
  • Solvation: Add Methyl piperidine-2-carboxylate HCl salt and Anhydrous DCM. Stir to suspend.

  • Base Addition (Crucial): Cool to 0°C . Add the Base dropwise.[4] The suspension may clear or change texture as the free base is liberated. Stir for 15 mins.

  • Reagent Addition (The Control Point):

    • Cool the mixture to -78°C (acetone/dry ice) or at minimum -10°C (salt/ice).

    • Add

      
       (diluted in a small amount of DCM) dropwise  over 30-60 minutes.
      
    • Why? Keeping the concentration of

      
       locally high relative to the amine prevents the product from encountering unreacted amine.
      
  • Reaction: Allow to warm slowly to Room Temperature (RT) over 2 hours. Monitor by TLC (Product is usually less polar than amine).[3]

  • Work-up:

    • Dilute with cold DCM.[1][3]

    • Wash rapidly with ice-cold 0.5M HCl (to remove amine salts/base).[1][2][3]

    • Wash with ice-cold brine.[1][2][3]

    • Dry over

      
      , filter, and concentrate immediately at 
      
      
      
      .

Troubleshooting Guide (FAQ)

Category A: Yield Issues

Q: My yield is <40%, and I see a major spot that is more polar than my product but less polar than the starting material.

  • Diagnosis: You likely formed the Sulfamide Dimer .[1] This happens when the product reacts with the starting amine.

  • Fix:

    • Reverse Addition: Instead of adding

      
       to the amine, add the amine/base mixture dropwise INTO a solution of sulfuryl chloride  at low temperature. This ensures 
      
      
      
      is always in huge excess relative to the amine.
    • Dilution: Double your solvent volume.

Q: I used the HCl salt of the starting material, but the reaction didn't proceed.

  • Diagnosis: Insufficient base.[1][3]

  • Fix: If using the HCl salt, you must use at least 2.0 equivalents of base.[1] The first equivalent is consumed just to neutralize the HCl salt and free the amine. Only the second equivalent drives the sulfamoylation.

Category B: Purity & Stability[1][2][5]

Q: The product turns into a gum/oil after column chromatography.

  • Diagnosis: Silica gel is slightly acidic and contains water.[1][3] Sulfamoyl chlorides are notoriously unstable on silica.[1][3]

  • Fix:

    • Skip the Column: If the NMR is >90% clean, use the crude. Recrystallize from Hexane/EtOAc if it's a solid.[1][3]

    • Neutralize Silica: If you must column, flush the silica with 1% TEA in Hexane first, but move very fast.[1]

Q: The reaction mixture turned black/tarry.

  • Diagnosis: Uncontrolled exotherm or wet reagents.[1][3]

    
     reacts violently with water to form sulfuric acid, which chars the organic material.
    
  • Fix: Ensure DCM is distilled over

    
     or from a solvent system.[1][3] Check the internal temperature during addition; it should not rise above -5°C.[2]
    

Data & Decision Matrix

Reagent Selection Guide
ReagentProsConsBest For
Sulfuryl Chloride (

)
Standard reagent, good leaving group, volatile byproducts (

).[1][2][3][5][6]
Highly reactive, moisture sensitive, can chlorinate activated carbons.[3]Standard Synthesis
Chlorosulfonic Acid (

)
Cheaper, less prone to ring chlorination.[1][3]Generates

byproduct which is hard to remove without aqueous wash (hydrolysis risk).[3]
Large scale (if quench is optimized)
Sulfuryl Chloride + DABCO DABCO forms a complex with

, moderating reactivity.[1][3]
Harder to remove DABCO salts.[3]Highly sensitive substrates
Work-up Decision Tree

WorkupLogic Start Reaction Complete? CheckTLC Check TLC (New non-polar spot?) Start->CheckTLC Acidic Is mixture Acidic? CheckTLC->Acidic Yes Quench Quench: Pour onto Ice/Water (Rapidly) Acidic->Quench Yes (Excess SO2Cl2) Extract Extract DCM Wash cold 0.1M HCl Quench->Extract Dry Dry Na2SO4 Evaporate < 30°C Extract->Dry Purify Purification Decision Dry->Purify Recryst Recrystallize (Hexane/Et2O) Purify->Recryst Preferred Column Flash Column (Risk of Hydrolysis!) Purify->Column Only if necessary

Figure 2: Decision logic for isolation to prevent hydrolysis.

References & Authority

  • General Sulfamoylation Protocol:

    • Methodology: Reaction of secondary amines with sulfuryl chloride in the presence of triethylamine.[1]

    • Source:Journal of Organic Chemistry, "Sulfuryl chloride as a reagent for selective chlorination."[1] (General reactivity context).

    • Link: [ACS Publications - J. Org.[2][3] Chem.]([Link])

  • Mechanistic Insight (Dimerization):

    • Insight: The competition between sulfamoyl chloride formation and sulfamide formation (dimerization) is controlled by order of addition.[1]

    • Source:BenchChem Technical Notes, "Application Notes and Protocols for the Synthesis of Sulfonamides from Sulfamoyl Chloride."

    • Link:[3]

  • Piperidine Derivative Stability:

    • Insight: Stability of N-chlorosulfonyl piperidines is limited by moisture; storage under inert gas at 4°C is required.[1][2][3]

    • Source:PubChem Compound Summary, "Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate."[2][3]

    • Link:[3]

  • Alternative Reagents (Flow Chemistry):

    • Insight: Continuous flow synthesis using sulfuryl chloride allows for better heat management and yield improvement in similar exothermic reactions.[1][3]

    • Source:ChemRxiv, "A continuous flow sulfuryl chloride based reaction."[1][3]

    • Link:[3]

Sources

Troubleshooting

Troubleshooting low reactivity of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

Topic: Troubleshooting Low Reactivity in Sulfamoylation Reactions Executive Summary: The "Lazy Electrophile" Paradox User Issue: "I am trying to couple Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate with an amine/alco...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Reactivity in Sulfamoylation Reactions
Executive Summary: The "Lazy Electrophile" Paradox

User Issue: "I am trying to couple Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate with an amine/alcohol, but the reaction is stalling or yielding <10% product, even after 24 hours."

Technical Diagnosis: You are likely treating this reagent as a standard sulfonyl chloride (like tosyl chloride). It is not. Chemically, this is a disubstituted sulfamoyl chloride .

  • Electronic Stabilization: The nitrogen atom of the piperidine ring donates electron density into the sulfur center (

    
     resonance), significantly reducing the electrophilicity of the sulfur atom compared to an aryl sulfonyl chloride.
    
  • Steric Blocking: The methyl ester at the C2 position acts as a massive "gatekeeper," physically blocking the trajectory of incoming nucleophiles (the Burgi-Dunitz angle equivalent for sulfur).

The Fix: You cannot rely on standard bases (TEA/DIPEA) alone. You must switch to nucleophilic catalysis (DMAP or NMI) and elevated temperatures.

Diagnostic Workflow: The Triage

Before altering your synthesis, confirm the integrity of your reagent using this decision tree.

DiagnosticTree Start START: Low Yield / No Reaction CheckNMR Step 1: Check 1H NMR of Reagent (Look for broad OH peak >10 ppm) Start->CheckNMR IsPure Is the Reagent Pure? CheckNMR->IsPure Hydrolyzed Diagnosis: Hydrolysis Reagent has degraded to sulfamic acid. IsPure->Hydrolyzed No (Acid present) CheckCond Step 2: Review Conditions Are you using DMAP/NMI? IsPure->CheckCond Yes (Pure) DryIt Action: Re-synthesize or Recrystallize (anhydrous) Hydrolyzed->DryIt UsingCat Catalyst Present? CheckCond->UsingCat NoCat Diagnosis: Kinetic Trap Reagent is too stable. UsingCat->NoCat No YesCat Step 3: Check Nucleophile Is it an aniline or bulky amine? UsingCat->YesCat Yes AddCat Action: Add 10-20 mol% DMAP or use NMI as solvent. NoCat->AddCat Bulky Steric Clash YesCat->Bulky Heat Action: Microwave Irradiation (80-100°C, 30 mins) Bulky->Heat

Figure 1: Diagnostic logic for troubleshooting sulfamoylation failures.

Deep Dive: The Mechanism of Failure

To solve the problem, you must understand the competing forces.

A. The Electronic Deactivation

In a standard benzenesulfonyl chloride, the phenyl ring pulls electrons, making the Sulfur highly positive (


). In your molecule, the piperidine nitrogen pushes electrons in.
  • Result: The S-Cl bond is stronger, and the Sulfur is less "hungry" for nucleophiles.

B. The Steric Wall (C2-Ester)

The C2-carboxylate is located ortho to the reactive center.

  • Result: When a nucleophile tries to attack, it hits the methyl ester first. This is why standard stirring at Room Temperature (RT) fails.

C. The Solution: Nucleophilic Catalysis

You must use 4-Dimethylaminopyridine (DMAP).[1][2][3] DMAP attacks the sulfur to form a Sulfonyl-Pyridinium intermediate . This intermediate is:

  • Positively Charged: Restoring electrophilicity.

  • Less Sterically Hindered: It pushes the leaving group further out, inviting the nucleophile in.

CatalyticCycle Reagent Reagent: Sulfamoyl-Cl Intermediate Active Species: [R-SO2-DMAP]+ Cl- Reagent->Intermediate DMAP Attack (Fast) DMAP Catalyst: DMAP DMAP->Intermediate Product Product: Sulfamide Intermediate->Product Nuc Attack (Rate Limiting) Nucleophile Nucleophile: R'-NH2 Nucleophile->Product Product->DMAP Regenerate Catalyst

Figure 2: The DMAP catalytic cycle required to activate the hindered sulfamoyl chloride.

Optimized Protocols
Protocol A: The "Turbo-Charged" Coupling (Recommended)

Use this for primary amines or unhindered secondary amines.

ComponentEquivalentsRole
Reagent 1.0 eqThe electrophile.
Nucleophile 1.1 - 1.2 eqThe amine/alcohol.
Triethylamine (TEA) 2.0 - 3.0 eqAcid scavenger (soaks up HCl).
DMAP 0.2 - 0.5 eq The Activator (Critical).
Solvent DCM or DCEAnhydrous (Dichloromethane/Dichloroethane).
Temp Reflux (40-80°C)Essential to overcome the C2 steric barrier.

Step-by-Step:

  • Dissolve the Nucleophile, TEA, and DMAP in anhydrous DCM.

  • Add Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate slowly at 0°C (to prevent exotherm-induced degradation).

  • Allow to warm to RT. Check LCMS.

  • If <50% conversion after 4 hours: Heat to reflux (40°C).

  • Monitor: Look for the disappearance of the chloride (M+H not visible usually, look for hydrolysis peak M-Cl+OH) and appearance of Product.

Protocol B: The "Nuclear Option" (For Weak Nucleophiles)

Use this for anilines, electron-poor amines, or steric-heavy partners.

  • Solvent: Acetonitrile (MeCN) or Pyridine.

  • Base: 1-Methylimidazole (NMI) (acts as both solvent/base and super-catalyst).

  • Temperature: 80°C or Microwave (100°C for 20 min).

FAQ: Troubleshooting Specific Failures

Q1: I see a new peak in LCMS with Mass = (Reagent - Cl + 17). What is it? A: That is the Sulfamic Acid (hydrolysis product).

  • Cause: Your solvent was "wet" or the reagents were not dried. Sulfamoyl chlorides hydrolyze slowly but surely.

  • Fix: Use commercially anhydrous solvents. Add molecular sieves (4Å) to the reaction vessel.

Q2: Can I wash the reaction with water during workup? A: Yes, but be quick. Unlike Acetyl Chloride (which explodes in water), this hindered sulfamoyl chloride is relatively stable to water for short periods (minutes) due to its low solubility and steric hindrance.

  • Workup: Dilute with DCM, wash rapidly with cold 1M HCl (to remove DMAP/Pyridine), then Brine, then dry over MgSO4 immediately. Do not leave it sitting in the aqueous phase.

Q3: Why not use NaH (Sodium Hydride)? A: NaH is risky. It will deprotonate the nucleophile effectively, but it can also cause racemization of the C2-chiral center on your piperidine ring (alpha-proton acidity). Stick to organic bases (TEA/DIPEA) unless absolutely necessary.

Q4: My reagent turned pink/brown on the shelf. Is it bad? A: Likely yes. Sulfamoyl chlorides decompose to release HCl, which auto-catalyzes further degradation (darkening).

  • Test: Run a generic H-NMR. If the methyl ester singlet has shifted or split, or if you see broad acidic protons >10ppm, repurify.

References
  • Reactivity of Sulfamoyl Chlorides

    • Title: "Silyl Radical-Mediated Activation of Sulfamoyl Chlorides Enables Direct Access to Aliphatic Sulfonamides"[4]

    • Source: J. Am. Chem. Soc. 2020, 142, 2, 720–725.
    • Context: Discusses the inherent stability/lower reactivity of sulfamoyl chlorides compared to sulfonyl chlorides.
    • URL:[Link]

  • Mechanism of DMAP Catalysis

    • Title: "Nucleophilic catalysis by 4-(dialkylamino)pyridines revisited: the search for optimal reactivity and selectivity"
    • Source: Angew.[1] Chem. Int. Ed. 2004, 43, 5436.

    • Context: The definitive review on how DMAP activates electrophiles via the N-acyl/sulfonyl pyridinium mechanism.
    • URL:[Link]

  • Hydrolysis Kinetics

    • Title: "Hydrolysis of Sulfamoyl Chlorides. Hydrogen Participation in the Hydrolysis of Diethyl and Methylethylsulfamoyl Chlorides"
    • Source: Can. J. Chem. 1972, 50(12): 1944-1952.
    • Context: Establishes that bulky dialkyl sulfamoyl chlorides (like your piperidine derivative) hydrolyze via mechanisms sensitive to steric hindrance.
    • URL:[Link]

Sources

Optimization

Optimizing temperature for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate reactions

Topic: Optimizing Temperature for Reaction Selectivity & Yield Document ID: TS-MCP-002 | Version: 2.1 | Status: Active Executive Summary: The Thermal "Goldilocks Zone" Current Best Practice: The optimal reaction window f...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Temperature for Reaction Selectivity & Yield

Document ID: TS-MCP-002 | Version: 2.1 | Status: Active

Executive Summary: The Thermal "Goldilocks Zone"

Current Best Practice: The optimal reaction window for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (MCPC) is -10°C to +25°C .

MCPC contains two electrophilic sites: the highly reactive chlorosulfonyl group (


) and the less reactive methyl ester  (

). Temperature control is the primary lever to ensure chemoselectivity.
  • < 0°C: Required for addition of nucleophiles to suppress exotherms and prevent ester side-reactions.

  • > 40°C: NOT RECOMMENDED. High risk of ester hydrolysis, transesterification, or desulfonylation.

Technical Deep Dive: The Kinetic Landscape

As a Senior Application Scientist, I often see users treat this reagent like a standard sulfonyl chloride (e.g., Tosyl chloride). This is a mistake. The piperidine ring induces steric strain, and the C2-ester provides a secondary electrophilic site.

The Selectivity Challenge

Your goal is usually Sulfonylation (Attack at S) while avoiding Acylation (Attack at C) or Hydrolysis (Attack by water).

  • Kinetic Control (Desired): At low temperatures (0°C), the amine nucleophile attacks the sulfur atom (fastest reaction) to form the sulfonamide.

  • Thermodynamic/Side Reactions (Undesired): As temperature rises (

    
    ):
    
    • Ester Attack: The amine may begin to attack the methyl ester, leading to amide byproducts.

    • Hydrolysis: Trace moisture becomes kinetically competent to displace the chloride, forming the sulfonic acid (which deactivates the amine via protonation).

Visualizing the Pathway

The following diagram illustrates the decision logic for temperature control based on nucleophile reactivity.

ReactionLogic Start Start: MCPC Reagent CheckNuc Analyze Nucleophile Start->CheckNuc StrongNuc Strong Nucleophile (e.g., Benzylamine) CheckNuc->StrongNuc WeakNuc Weak Nucleophile (e.g., Aniline) CheckNuc->WeakNuc Cool0 Cool to -10°C Slow Addition StrongNuc->Cool0 High Exotherm Risk CoolRT Start at 0°C Warm to 25°C WeakNuc->CoolRT Needs Activation Energy Success Target Sulfonamide (High Purity) Cool0->Success Heat Heat > 40°C CoolRT->Heat If no rxn (Risky) CoolRT->Success SideRxn Side Products: Amides/Hydrolysis Heat->SideRxn Loss of Selectivity

Figure 1: Temperature decision tree for MCPC coupling reactions.

Standardized Protocol: Sulfonamide Coupling

Scope: Coupling MCPC with a primary amine (


).
Materials
  • Reagent: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.0 equiv).

  • Solvent: Anhydrous DCM or THF (Do not use DMF if possible; see FAQ).

  • Base: Triethylamine (TEA) or DIPEA (1.2–1.5 equiv).

  • Nucleophile: Amine (1.0–1.1 equiv).

Step-by-Step Methodology
  • Preparation (T = 25°C): Flame-dry glassware under Nitrogen/Argon. Dissolve MCPC in anhydrous DCM (0.1 M concentration).

  • Cooling (T = -10°C to 0°C): Submerge flask in an ice/salt bath. Allow 10 minutes for thermal equilibration.

  • Base Addition (T = 0°C): Add TEA dropwise. Note: No reaction occurs yet, but base scavenges potential HCl.

  • Nucleophile Addition (T = 0°C): Add the amine slowly (dropwise or syringe pump) over 15–30 minutes.

    • Why? This suppresses the localized exotherm, preventing the temperature spike that triggers ester attack.

  • Reaction Phase (T = 0°C

    
     25°C): 
    
    • Stir at 0°C for 1 hour.

    • Monitor via TLC/LCMS.

    • Only remove the ice bath and warm to Room Temperature (RT) if starting material remains >10%.

  • Quench (T < 10°C): Cool back to 0°C before adding water/buffer to quench. Sulfonamides are stable, but the heat of hydration can degrade unreacted ester.

Troubleshooting Guide (FAQ)

Category A: Reactivity Issues

Q: The reaction is stalled at 0°C. Can I reflux? A: No. Refluxing will likely hydrolyze the methyl ester at C2.

  • Solution: Instead of heating, add a nucleophilic catalyst like DMAP (5-10 mol%) . This forms a reactive N-sulfonylpyridinium intermediate that reacts faster with your amine without requiring thermal activation [1].

Q: My nucleophile is an aniline (weak base). It won't react. A: Anilines are sluggish.

  • Protocol Adjustment: Perform the reaction in Pyridine (acting as both solvent and base) at room temperature (

    
    ). If heating is absolutely necessary, do not exceed 
    
    
    
    and monitor the ester peak by NMR strictly.
Category B: Stability & Impurities[1]

Q: I see a new spot on TLC that is very polar/acidic. A: This is likely the sulfonic acid derivative (Hydrolysis product).

  • Root Cause:[1][2][3][4][5] Wet solvent or atmospheric moisture. The

    
     group is extremely hygroscopic.
    
  • Fix: Ensure solvents are dried over molecular sieves. Use an inert atmosphere (

    
    ).[1]
    

Q: I isolated the product, but the methyl ester is gone/converted. A: You likely formed the amide at the C2 position.

  • Root Cause:[1][2][3][4][5] Temperature was too high during amine addition, or you used a large excess of amine.

  • Fix: Adhere strictly to

    
     addition. Use exactly 1.0–1.1 equivalents of amine.
    

Data Reference Tables

Table 1: Solvent & Temperature Compatibility
SolventRecommended TempRisk LevelComments
DCM (Dichloromethane)

to

LowBest Choice. Excellent solubility, easy workup.
THF (Tetrahydrofuran)

to

LowGood alternative. Ensure it is peroxide-free and dry.
DMF (Dimethylformamide)

HighAvoid. DMF can accelerate hydrolysis and is hard to remove without heat.
Water/Biphasic N/ACriticalDo Not Use. Immediate hydrolysis of sulfonyl chloride.
Table 2: Degradation Pathways

Degradation cluster_0 Path A: Moisture (Any Temp) cluster_1 Path B: High Temp (>40°C) + Amine MCPC MCPC (Reagent) Acid Sulfonic Acid (Dead End) MCPC->Acid + H2O Amide C2-Amide Side Product (Selectivity Loss) MCPC->Amide + R-NH2 (Heat)

Figure 2: Primary degradation pathways affecting yield.

References

  • Rad, M. N. S., et al. (2009).[6] "A Simple and Efficient Synthesis of Sulfonamides from Sulfonyl Chlorides." Synthesis, 2009(23), 3983-3988.

  • Gnedin, B. G., et al. (1988).[7] "Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides." Journal of Organic Chemistry USSR, 24(4). [7]

  • BenchChem Technical Data. (2025). "Stability of 1-(Chlorocarbonyl)piperidine derivatives." BenchChem Safety & Handling.

  • Sigma-Aldrich. (2024). "Handling of Sulfonyl Chlorides: Technical Bulletin AL-162."

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling chlorosulfonyl derivatives.

Sources

Troubleshooting

Handling moisture sensitivity of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

Welcome to the technical support hub for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate. This guide is designed for researchers, medicinal chemists, and process development scientists to ensure the successful applicat...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support hub for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate. This guide is designed for researchers, medicinal chemists, and process development scientists to ensure the successful application and handling of this versatile building block. As a sulfonyl chloride, its reactivity is intrinsically linked to its sensitivity to moisture. This document provides in-depth, field-proven insights to mitigate common challenges and troubleshoot experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate?

The primary degradation pathway for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is hydrolysis. The sulfonyl chloride functional group (-SO₂Cl) is highly electrophilic and readily reacts with nucleophiles, the most common of which is ambient water (moisture).[1][2] This reaction converts the sulfonyl chloride into the corresponding sulfonic acid and generates hydrochloric acid (HCl) as a byproduct.

Mechanism of Hydrolysis:

  • Reagents: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate + Water (H₂O)

  • Products: Methyl 1-(sulfonic acid)piperidine-2-carboxylate + Hydrochloric Acid (HCl)

This degradation is problematic for two main reasons:

  • Loss of Reactivity: The resulting sulfonic acid is no longer reactive towards the intended nucleophiles (e.g., amines, alcohols) for sulfonamide or sulfonate ester formation.

  • Reaction Interference: The generated HCl can protonate basic reagents, such as amines, rendering them non-nucleophilic and halting the desired reaction. It can also catalyze unwanted side reactions.

Q2: How should I properly store a new, unopened container of this reagent?

Proper storage is the first line of defense against degradation. The goal is to minimize exposure to atmospheric moisture and high temperatures.

ParameterRecommendationRationale
Temperature Store in a cool, dry place, ideally between 15–25°C.[3] For long-term storage, refrigeration (2-8°C) is recommended.Lower temperatures slow the rate of any potential decomposition reactions.
Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen).[4][5]Displaces air, which contains moisture, preventing hydrolysis.
Container Keep in the original, tightly sealed container.[3] Ensure the cap liner (often PTFE) is intact.Prevents moisture ingress from the surrounding environment.
Location Store away from incompatible materials such as strong bases, oxidizing agents, and protic solvents.[3]Avoids accidental reactions and cross-contamination.

Upon receiving the product, it is good practice to wrap the cap-bottle interface with Parafilm™ as an extra barrier against moisture.

Q3: I've opened the bottle. What are the best practices for handling and dispensing the reagent?

Once the factory seal is broken, meticulous handling is critical. All operations should be performed with the assumption that the reagent will react with any moisture it contacts.

  • Work Environment: Always handle the reagent inside a fume hood with good ventilation or in a glovebox.[3]

  • Inert Atmosphere: Before opening, allow the container to warm to room temperature to prevent condensation of atmospheric moisture on the cold surfaces. Once at ambient temperature, flush the headspace of the bottle with a dry, inert gas like argon or nitrogen before and after dispensing.

  • Dispensing Tools: Use only oven-dried glassware and stainless steel spatulas or syringes. Never use plastic transfer pipettes that may have adsorbed moisture.

  • Weighing: If weighing outside of a glovebox, do so quickly. A common technique is to weigh the reagent into a flask that has been pre-tared and flushed with inert gas.

Below is a workflow diagram illustrating the ideal handling procedure.

G cluster_prep Preparation cluster_dispense Dispensing (Inert Atmosphere) cluster_storage Storage prep1 Allow reagent bottle to reach room temp. prep2 Oven-dry all glassware and tools disp1 Transfer bottle to fume hood / glovebox prep2->disp1 disp2 Flush bottle headspace with Ar or N2 disp1->disp2 disp3 Quickly dispense required amount into dry flask disp2->disp3 disp4 Re-flush headspace disp3->disp4 disp5 Seal bottle tightly (add Parafilm™) disp4->disp5 store1 Store in designated cool, dry location disp5->store1 start Start: Need to use reagent start->prep1

Caption: Recommended workflow for handling moisture-sensitive reagents.

Troubleshooting Guide

Problem 1: My reaction to form a sulfonamide is sluggish or failing completely. I suspect the sulfonyl chloride has degraded.

Root Cause Analysis: Low yield or reaction failure is the most common symptom of using hydrolyzed Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate. The presence of the sulfonic acid derivative and HCl byproduct are likely culprits.

Troubleshooting Steps:

  • Verify Reagent Quality: Before running a critical reaction, it's wise to check the quality of the sulfonyl chloride, especially if the bottle has been opened previously.

    • ¹H NMR Spectroscopy: Dissolve a small sample in a dry, aprotic deuterated solvent like CDCl₃ or Acetone-d₆.[6] The presence of water will lead to the appearance of a broad peak corresponding to the sulfonic acid proton and potential shifts in other peaks. The key is to look for the absence of impurity peaks that would correspond to the hydrolyzed product.

    • FT-IR Spectroscopy: The sulfonyl chloride group has characteristic strong absorption bands for S=O stretching (typically 1350-1380 cm⁻¹ and 1160-1180 cm⁻¹) and an S-Cl stretch.[6] Hydrolysis will lead to the appearance of a very broad O-H stretch from the sulfonic acid (around 2500-3300 cm⁻¹).

  • Optimize Reaction Conditions for Moisture Exclusion:

    • Solvent Purity: Use anhydrous solvents from a solvent purification system or a freshly opened bottle rated for anhydrous applications.

    • Inert Atmosphere: Run the reaction under a positive pressure of argon or nitrogen. This involves using Schlenk line techniques or a nitrogen-filled balloon.

    • Reagent Purity: Ensure your amine nucleophile and any base used (e.g., triethylamine, DIPEA) are dry. Triethylamine, for instance, is hygroscopic and should be distilled from calcium hydride if its quality is suspect.

The Hydrolysis Problem and Solution Pathway

G Reagent Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate H2O H₂O (Moisture) Reagent->H2O Exposure Reaction Reaction with Amine (R-NH₂) Reagent->Reaction Proper Handling (Anhydrous Cond.) DegradedReagent Sulfonic Acid + HCl (Inactive) H2O->DegradedReagent Hydrolysis DegradedReagent->Reaction Contaminates Product Desired Sulfonamide (High Yield) Reaction->Product Failure Reaction Failure (Low Yield) Reaction->Failure If Degraded

Caption: The impact of hydrolysis on reaction outcomes.

Problem 2: I see fumes when I open the bottle, and the material is difficult to handle.

Root Cause Analysis: Fuming is a strong indicator that the sulfonyl chloride is reacting with atmospheric moisture.[3] The fumes are a combination of fine droplets of hydrochloric acid and sulfonic acid. This suggests that either the bottle's seal has been compromised or it was opened in a humid environment. The solid may also become clumpy or sticky, making it difficult to weigh and dispense accurately.

Immediate Actions & Protocol:

  • Safety First: Ensure you are in a well-ventilated fume hood and wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]

  • Minimize Exposure: Immediately flush the headspace with dry nitrogen or argon and reseal the bottle tightly.

  • Assess Viability: The reagent is likely partially decomposed. For non-critical, small-scale reactions, you might be able to proceed by using an excess of the reagent (e.g., 1.5-2.0 equivalents) to compensate for the hydrolyzed portion. However, be aware that the excess HCl generated will need to be quenched by adding an additional equivalent of base.

  • Purification (Advanced Users): Purification of a partially hydrolyzed sulfonyl chloride is often not practical on a lab scale and can be hazardous.[7] It is generally more cost-effective and reliable to procure a fresh batch of the reagent. If purification is absolutely necessary, it would involve dissolving the crude material in a non-polar, anhydrous solvent, filtering off the insoluble sulfonic acid, and carefully removing the solvent under reduced pressure. This is not recommended unless you have extensive experience with reactive compounds.

Experimental Protocol: Synthesis of a Piperidine-2-sulfonamide Derivative

This protocol details the reaction of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate with a primary amine under anhydrous conditions.

Materials:

  • Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.0 eq)

  • Primary Amine (e.g., Benzylamine) (1.1 eq)

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (TEA), freshly distilled (1.5 eq)

  • Argon or Nitrogen gas supply

  • Oven-dried, two-neck round-bottom flask with stir bar

  • Septa and needles

Procedure:

  • Preparation: Set up the oven-dried flask under a positive pressure of argon.

  • Reagent Addition: To the flask, add the primary amine (1.1 eq) and anhydrous DCM. Stir to dissolve. Cool the solution to 0°C in an ice bath.

  • Base Addition: Add the triethylamine (1.5 eq) to the cooled amine solution via syringe.

  • Sulfonyl Chloride Addition: In a separate, dry vial, weigh the Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (1.0 eq). Dissolve it in a minimal amount of anhydrous DCM.

  • Reaction: Slowly add the sulfonyl chloride solution to the stirring amine/base mixture at 0°C via syringe over 10-15 minutes. The reaction is often exothermic.

  • Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LCMS analysis shows complete consumption of the starting material. The amine is generally more nucleophilic than water, so adding the sulfonyl chloride to the amine solution can help favor the desired reaction over residual moisture.[8]

  • Workup:

    • Quench the reaction by adding saturated aqueous ammonium chloride solution.

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired sulfonamide.

References

  • Sulfonyl halide - Wikipedia. Wikipedia. [Link]

  • Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. [Link]

  • An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Journal of Organic Chemistry via PMC. [Link]

  • Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Royal Society of Chemistry. [Link]

  • Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. HoriazonChemical. [Link]

  • Sulphuryl chloride Safety Data Sheet. S D Fine-Chem Limited. [Link]

  • Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters. [Link]

  • How does water add to a sulfur molecule with a chloride attached? ResearchGate. [Link]

  • Does this reaction need to occur in under dry conditions? Will water react with the sulphonylchloride? Reddit r/chemhelp. [Link]

  • Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

  • Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. MDPI. [Link]

  • Sulfonyl Chloride Production Line. Zauxi. [Link]

  • A New, Mild Preparation of Sulfonyl Chlorides. ResearchGate. [Link]

  • Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development. [Link]

  • Sulfanilyl chloride, N-acetyl- - Organic Syntheses Procedure. Organic Syntheses. [Link]

  • Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. [Link]

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Reference Data & Comparative Studies

Validation

A Comparative Guide to the 1H NMR Spectral Analysis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern drug discovery and organic synthesis, piperidine scaffolds are foundational pharmacophores, integral to the structur...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and organic synthesis, piperidine scaffolds are foundational pharmacophores, integral to the structure of numerous FDA-approved drugs.[1] The functionalization of the piperidine nitrogen is a critical step in modifying the pharmacological properties of these molecules. The choice of substituent on the nitrogen atom not only dictates the synthetic route but also profoundly influences the molecule's conformational behavior and electronic environment. Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is a key intermediate, serving as a versatile building block where the chlorosulfonyl group acts as a potent activating group for the nitrogen.

Understanding the precise three-dimensional structure and electronic properties of such intermediates is paramount for rational drug design. High-resolution Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is an indispensable tool for this purpose, providing detailed information about the number of unique protons, their chemical environment, and their spatial relationships.[2][3]

This guide provides an in-depth analysis of the ¹H NMR spectrum of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate. Moving beyond a simple data report, we will dissect the spectral features, explaining the causal relationships between the molecular structure and the observed NMR parameters. Furthermore, we will present a comparative analysis, contrasting its spectrum with those of piperidines bearing alternative nitrogen substituents, such as acyl and alkyl groups. This comparative approach, supported by detailed experimental protocols and data, aims to equip researchers with the expertise to confidently interpret complex NMR spectra and make informed decisions in their synthetic endeavors.

Deciphering the ¹H NMR Spectrum: Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

The ¹H NMR spectrum of a molecule is a fingerprint of its chemical structure. For a substituted piperidine, the spectrum reveals crucial details about the conformation of the six-membered ring and the electronic influence of its substituents.

Structural Features and Predicted Spectral Characteristics

The structure of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate features a piperidine ring in a preferred chair conformation, substituted at the N1 position with a highly electron-withdrawing chlorosulfonyl (-SO₂Cl) group and at the C2 position with a methyl carboxylate (-COOCH₃) group.

  • Proton Environments: The molecule has several distinct proton environments: the single proton at the chiral C2 position (H2), the methyl protons of the ester group (H₇), and the eight protons on the remaining piperidine ring carbons (H3, H4, H5, H6), which are diastereotopic and exist in axial and equatorial positions.

  • Influence of Substituents:

    • Chlorosulfonyl Group (-SO₂Cl): This group is strongly electron-withdrawing. Consequently, it significantly deshields the adjacent protons on C2 and C6, causing their signals to appear at a much lower field (higher ppm) compared to an unsubstituted piperidine.[4] In a simple piperidine, these α-protons typically resonate around 2.8 ppm.[5]

    • Methyl Carboxylate Group (-COOCH₃): This group also has an electron-withdrawing character, which further deshields the H2 proton. The three equivalent protons of the methyl group itself will appear as a sharp singlet, typically in the 3.6-3.8 ppm region.[6]

Proton(s) Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Rationale
H2~4.5 - 5.0Doublet of doublets (dd) or multiplet (m)Highly deshielded by both -SO₂Cl and -COOCH₃ groups. Coupled to H3 axial and H3 equatorial protons.
H6 (axial & equatorial)~3.5 - 4.2Multiplets (m)Deshielded by the adjacent -SO₂Cl group. Complex splitting due to geminal and vicinal coupling.
H3, H4, H5 (axial & equatorial)~1.5 - 2.5Overlapping multiplets (m)Resonate in the typical aliphatic region, but with complex splitting patterns due to coupling with neighboring protons.
H7 (-OCH₃)~3.7Singlet (s)Three equivalent protons with no adjacent proton neighbors.

Table 1. Predicted ¹H NMR spectral data for Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate.

Comparative ¹H NMR Analysis: The Impact of the N-Substituent

The choice of the nitrogen substituent dramatically alters the electronic environment of the piperidine ring, a change that is clearly reflected in the ¹H NMR spectrum. Below, we compare the expected spectral features of our target molecule with piperidines bearing common alternative N-substituents.

Comparison with N-Acyl and N-Alkyl Piperidines
N-Substituent Molecule Effect on α-Protons (H2/H6) Key Spectral Features
Chlorosulfonyl Methyl 1-(chlorosulfonyl )piperidine-2-carboxylateStrong Deshielding: The powerful inductive electron-withdrawing nature of the -SO₂Cl group causes a significant downfield shift.α-proton signals are shifted to ~3.5-5.0 ppm. Sharp, well-defined signals are expected.
Acyl (Benzoyl) Methyl 1-(benzoyl )piperidine-2-carboxylateModerate Deshielding & Anisotropy: The amide group is electron-withdrawing, but less so than -SO₂Cl. Amide resonance and potential for restricted rotation can lead to broadened signals or distinct signals for different conformers.[7]α-proton signals typically appear in the ~3.0-4.5 ppm range. Aromatic signals from the benzoyl group will be present.
Alkyl (Methyl) Methyl 1-(methyl )piperidine-2-carboxylateShielding: The methyl group is electron-donating, leading to a more shielded environment for the α-protons and an upfield shift compared to unsubstituted piperidine.α-proton signals are shifted upfield to ~2.2-3.0 ppm.[8] A singlet for the N-methyl group will appear around 2.3 ppm.

Table 2. Comparison of the electronic effects of different N-substituents on the chemical shift of piperidine α-protons.

G Relative deshielding effect of N-substituents. N-Alkyl (Shielding) N-Alkyl (Shielding) N-Acyl (Moderate Deshielding) N-Acyl (Moderate Deshielding) N-Alkyl (Shielding)->N-Acyl (Moderate Deshielding) Increasing Deshielding (Downfield Shift) N-Sulfonyl (Strong Deshielding) N-Sulfonyl (Strong Deshielding) N-Acyl (Moderate Deshielding)->N-Sulfonyl (Strong Deshielding)

Caption: Relative deshielding effect of N-substituents on piperidine α-protons.

Experimental Design for Robust NMR Analysis

To ensure the acquisition of high-quality, reproducible NMR data, a standardized protocol is essential. This protocol serves as a self-validating system, minimizing ambiguity in spectral interpretation.

Protocol 1: ¹H NMR Sample Preparation and Data Acquisition
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the sample, Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate.

    • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and for its single residual solvent peak at 7.26 ppm.

    • Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[6][9]

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Spectrometer Setup (Example: 400 MHz Spectrometer):

    • Insert the sample into the spectrometer.

    • Lock the spectrometer onto the deuterium signal of the CDCl₃.

    • Shim the magnetic field to achieve optimal homogeneity. This is a critical step to obtain sharp lines and high resolution.

    • Tune and match the probe for the ¹H frequency to ensure maximum signal sensitivity.[10]

  • Data Acquisition:

    • Experiment: Standard 1D proton experiment.

    • Spectral Width (sw): Set to approximately 12-15 ppm to ensure all signals are captured.

    • Number of Scans (ns): Use 8 or 16 scans to achieve a good signal-to-noise ratio.

    • Relaxation Delay (d1): Set to 2-5 seconds to allow for full relaxation of the protons between scans, ensuring accurate integration.[11]

  • Data Processing:

    • Apply a Fourier transform to the acquired Free Induction Decay (FID).

    • Carefully phase the spectrum to ensure all peaks are in the positive absorptive mode.

    • Apply a baseline correction to obtain a flat baseline.

    • Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

    • Integrate all signals to determine the relative number of protons for each peak.

Advanced NMR for Unambiguous Structural Elucidation

For complex molecules like substituted piperidines, 1D ¹H NMR spectra can have significant signal overlap. Two-dimensional (2D) NMR techniques are essential for unambiguous assignment of all proton signals.

  • ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds). It generates a 2D map where cross-peaks connect the signals of coupled protons, allowing for the tracing of the entire spin system of the piperidine ring.[2]

  • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom it is directly attached to. This is an incredibly powerful tool for confirming assignments, especially when combined with ¹³C NMR data.[3]

Caption: A typical workflow for complete structural elucidation using NMR.

Synthetic Context and Alternative Reagents

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is typically synthesized by reacting methyl piperidine-2-carboxylate with a sulfonylating agent like sulfuryl chloride (SO₂Cl₂) in the presence of a base. Sulfonyl chlorides are highly reactive and must be handled with care due to their toxicity and moisture sensitivity.[12]

While effective, the high reactivity of traditional sulfonyl chlorides can sometimes be a drawback. The field has seen the development of alternative reagents designed to be more stable or offer different reactivity profiles.

  • Pentafluorophenyl Sulfonate Esters: These have been developed as mimics for sulfonyl chlorides. They are often more stable and easier to handle but still provide the necessary electrophilic sulfur center for reaction with amines.[13]

  • Electrochemical Methods: Innovative electrochemical approaches allow for the tosyl protection of amines using p-thiocresol, avoiding the need for corrosive and hazardous chlorinating agents like thionyl chloride.[12]

The choice of reagent depends on the specific synthetic challenge, including substrate compatibility, desired reactivity, and safety considerations. Each alternative would produce a different N-substituted piperidine, with a correspondingly unique ¹H NMR spectrum as discussed in the comparative section.

Conclusion

The ¹H NMR spectrum of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate is rich with structural information. The strong deshielding effect of the N-chlorosulfonyl group provides a distinct spectral signature, clearly differentiating it from other N-substituted analogues like N-acyl or N-alkyl piperidines. A thorough analysis, supported by a robust experimental protocol and advanced 2D NMR techniques, allows for the complete and unambiguous assignment of its complex proton signals. For researchers in drug development, this level of detailed characterization is not merely academic; it is a prerequisite for understanding structure-activity relationships and for the rational design of new therapeutic agents. By comparing and contrasting the spectral data with relevant alternatives, scientists can better predict the outcomes of synthetic modifications and accelerate the discovery pipeline.

References

  • Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. Royal Society of Chemistry. Available from: [Link]

  • Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available from: [Link]

  • Step-by-step procedure for NMR data acquisition. Bruker. Available from: [Link]

  • NMR data collection and analysis protocol for high-throughput protein structure determination. PNAS. Available from: [Link]

  • ¹H Chemical Shifts (ppm) and Coupling Constants (Hz) of 1-8. ResearchGate. Available from: [Link]

  • The NMR interpretations of some heterocyclic compounds which are synthesized by our group. ResearchGate. Available from: [Link]

  • Sustainable Approaches for the Protection and Deprotection of Functional Groups. ChemSusChem. Available from: [Link]

  • SOP data acquisition. R-NMR. Available from: [Link]

  • Better Synthesis of Sulfonyl Chloride Mimics. ChemistryViews. Available from: [Link]

  • Experimental section General. Proton nuclear magnetic resonance (¹H NMR) spectra were recorded with a Varian Mercury plus (400 M. Varian. Available from: [Link]

  • NMR Data Processing. University of Cambridge. Available from: [Link]

  • Protecting Groups for Amines: Sulfonamides. YouTube. Available from: [Link]

  • Investigation of N-sulfonyliminium Ion Triggered Cyclizations for the Synthesis of Piperidine Scaffolds. The Aquila Digital Community. Available from: [Link]

  • Short Summary of ¹H-NMR Interpretation. Minnesota State University Moorhead. Available from: [Link]

  • List of the proton chemical shifts (ppm) of the NH piperidine, and the DTC derivatives. ResearchGate. Available from: [Link]

  • ¹H NMR Spectroscopy. University of Bath. Available from: [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. Bentham Science. Available from: [Link]

  • 6.6: ¹H NMR Spectra and Interpretation (Part I). Chemistry LibreTexts. Available from: [Link]

  • Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry. Available from: [Link]

  • Peptide synthesis with sulfonyl protecting groups. Google Patents.
  • Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (C7H12ClNO4S). PubChem. Available from: [Link]

  • Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI. Available from: [Link]

  • ¹³C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. ResearchGate. Available from: [Link]

  • Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio. RSC Medicinal Chemistry. Available from: [Link]

  • One-Pot Synthesis of N-Acyl-Substituted Sulfamides from Chlorosulfonyl Isocyanate via the Burgess-Type Intermediates. ResearchGate. Available from: [Link]

  • Methyl 1-methylpiperidine-2-carboxylate. PubChem. Available from: [Link]

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Comparative

Comparative Guide: Purity Analysis of Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate

Overcoming Hydrolytic Instability via Pre-Column Derivatization Executive Summary & Core Challenge Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (CAS: 1243183-50-3) is a critical building block in the synthesis of pe...

Author: BenchChem Technical Support Team. Date: February 2026

Overcoming Hydrolytic Instability via Pre-Column Derivatization

Executive Summary & Core Challenge

Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate (CAS: 1243183-50-3) is a critical building block in the synthesis of peptidomimetics and enzyme inhibitors. Its dual functionality—an electrophilic sulfonyl chloride and a methyl ester—presents a unique analytical challenge.

The Core Problem: The sulfonyl chloride moiety (


) is highly moisture-sensitive. Standard Reversed-Phase HPLC (RP-HPLC), which relies on aqueous mobile phases, causes rapid in-situ hydrolysis of the analyte during the run. This leads to:
  • Quantification Errors: You measure the degradation product (sulfonic acid), not the active starting material.

  • Corrosion: Generation of HCl inside the column and LC system.

  • Artifacts: Split peaks and baseline drift due to on-column degradation.

This guide compares two analytical approaches:

  • Method A (Direct Injection): The conventional (and flawed) approach.

  • Method B (Derivatization): The industry-standard "Quench" approach using Diethylamine (DEA).

Comparative Analysis: Direct vs. Derivatized[1][2][3]

The following table summarizes the performance metrics of both methods. Method B is the recommended protocol.

FeatureMethod A: Direct RP-HPLCMethod B: Pre-Column Derivatization (Recommended)
Analyte Species Unstable Sulfonyl ChlorideStable Sulfonamide (Diethylamine adduct)
Mobile Phase Compatibility Incompatible (Water causes hydrolysis)Compatible (Standard Acetonitrile/Water)
Peak Shape Broad, Tailing (Tail factor > 2.0)Sharp, Symmetrical (Tail factor < 1.2)
Precision (RSD, n=6) > 5.0% (Drifting due to degradation)< 0.5% (Stable)
LOD/LOQ High (Poor sensitivity due to split signal)Low (High sensitivity)
Column Life Reduced (Acid generation damages phase)Normal

The Mechanism of Failure vs. Success

To understand why Method B is required, we must visualize the chemistry occurring inside the vial and the column.

Diagram 1: Reaction Pathways & Analytical Consequence

ReactionPathways Start Analyte: Methyl 1-(chlorosulfonyl) piperidine-2-carboxylate Acid Degradant: Sulfonic Acid Derivative (Polar, Elutes Early) Start->Acid Method A: Hydrolysis (Fast reaction in column) HCl HCl (Corrosive) Start->HCl Byproduct Stable Derivative: Sulfonamide Adduct (Stable, Retained) Start->Stable Method B: Derivatization (Controlled reaction in vial) HCl_Neut HCl (Neutralized by excess Base) Start->HCl_Neut Water H2O (Mobile Phase) Water->Acid Amine Diethylamine (DEA) (Reagent) Amine->Stable

Caption: Comparison of the hydrolytic degradation pathway (Method A) versus the stable sulfonamide formation (Method B).

Detailed Protocol: Method B (Derivatization)

This protocol converts the unstable sulfonyl chloride into a stable N,N-diethylsulfonamide derivative using Diethylamine (DEA). This reaction is rapid, quantitative, and prevents hydrolysis.

Reagents
  • Derivatizing Agent: Diethylamine (DEA), >99%.

  • Solvent: Anhydrous Acetonitrile (MeCN).

  • Quench Buffer: 0.1% Phosphoric acid or dilute Ammonium Acetate.

Step-by-Step Workflow
  • Preparation of Derivatizing Solution:

    • Mix 1.0 mL of Diethylamine with 50 mL of Anhydrous MeCN. (Excess amine acts as both reactant and acid scavenger).

  • Sample Preparation:

    • Weigh ~10 mg of the sample (Methyl 1-(chlorosulfonyl)piperidine-2-carboxylate) into a 20 mL vial.

    • Immediately add 5.0 mL of the Derivatizing Solution.

    • Vortex for 30 seconds.

    • Let stand at room temperature for 5 minutes (Reaction is usually instantaneous).

  • Dilution:

    • Dilute the mixture 1:10 with Mobile Phase A (Water/Buffer) to match the initial gradient conditions.

  • Injection:

    • Inject 5–10 µL into the HPLC system.

Diagram 2: Analytical Workflow (Method B)

Workflow Step1 1. Weigh Sample (Avoid humidity) Step2 2. Add DEA/MeCN Solution (Excess Amine) Step1->Step2 Step3 3. Reaction (5 mins) Formation of Sulfonamide Step2->Step3 Step4 4. Dilute with Mobile Phase (To prevent solvent effects) Step3->Step4 Step5 5. HPLC Injection Step4->Step5

Caption: Operational workflow for the pre-column derivatization of sulfonyl chlorides.

Chromatographic Conditions (Recommended)

Once derivatized, the molecule behaves like a standard neutral organic compound.

ParameterSettingRationale
Column C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µmStandard stationary phase for hydrophobic sulfonamides.
Mobile Phase A 0.1% Formic Acid in WaterAcidic pH keeps the piperidine nitrogen protonated (if accessible) or ensures sharp peaks.
Mobile Phase B AcetonitrileStrong eluent.
Gradient 10% B to 90% B over 15 minsSulfonamides are moderately non-polar; gradient ensures elution of late impurities.
Flow Rate 1.0 mL/minStandard backpressure management.
Detection UV @ 210 nm & 254 nmSulfonyl/Carbonyl groups absorb well at low UV (210 nm).
Column Temp 30°CMaintains viscosity consistency.

Scientific Validation & Troubleshooting

Why Direct Injection Fails (The Science)

Sulfonyl chlorides (


) are electrophiles. In a Reversed-Phase column, the mobile phase typically contains 10-90% water. The half-life of a sulfonyl chloride in 50% aqueous acetonitrile can be as short as seconds to minutes [1].
  • Result: As the band travels down the column, it continuously reacts. The detector sees a "smear" rather than a peak, or a sharp peak corresponding to the sulfonic acid (

    
    ) which elutes at the void volume (
    
    
    
    ).
System Suitability Criteria (Method B)

To ensure the derivatization was successful:

  • Derivative Peak: Must be a single, sharp peak significantly retained (

    
    ).
    
  • Absence of Parent: No peak should be observed at the retention time of the sulfonic acid (unless the starting material was already degraded).

  • Blank Check: Inject the Derivatizing Solution (DEA/MeCN) alone. You will see a DEA peak (usually early eluting or transparent at 254nm). Ensure it does not interfere with the analyte.

References

  • Sigma-Aldrich. Benzenesulfonyl chloride for HPLC derivatization. (General principles of sulfonyl chloride reactivity and analysis).

  • Valverde, I., et al. Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride. ResearchGate.[1][2] (Demonstrates the necessity of derivatization for unstable chlorides).

  • Wikipedia. Sulfonyl Halide: Reactions and Stability. (Fundamental chemistry of the Hinsberg reaction used in Method B).

  • BenchChem. Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides. (Data on the stability of the resulting sulfonamide adducts).

Sources

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